2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate

Core Science & Biosynthesis

Physical and Chemical Properties of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate: A Technical Guide for Medicinal Chemistry

Executive Summary

In modern drug discovery, the strategic incorporation of fluorine is a cornerstone technique for modulating lipophilicity, metabolic stability, and target binding affinity. 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (CAS: 1956366-93-0) represents a highly specialized fluorinated building block that merges the electron-deficient pyrazine heterocycle with a trifluoromethyl ketone (TFMK) motif.

Unlike standard ketones, TFMKs frequently exist as stable gem-diols (hydrates) under ambient conditions. This whitepaper provides an in-depth analysis of the physicochemical properties of this compound, the thermodynamic causality behind its hydration, its role as a transition state mimic in protease inhibition, and field-proven synthetic protocols for its manipulation in the laboratory.

Molecular Architecture and the Hydration Phenomenon

Physicochemical Profiling

The physical and chemical parameters of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate are summarized in Table 1.

Table 1: Quantitative Physicochemical Properties

Property	Value
Chemical Name	2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate
CAS Registry Number	1956366-93-0 [1]
Molecular Formula	C₆H₅F₃N₂O₂ (or C₆H₃F₃N₂O · H₂O)
Molecular Weight	194.11 g/mol
Physical State	Solid (Crystalline Hydrate)
Canonical SMILES	FC(F)(F)C(C1=NC=CN=C1)=O.[H]O[H]
Purity Standard (Commercial)	≥ 95.00%

The Causality of Hydration

To understand why this compound is supplied and handled as a hydrate rather than a free ketone, one must analyze the electronic environment of the carbonyl carbon. The trifluoromethyl group exerts a profound inductive electron-withdrawing effect (-I effect). Simultaneously, the pyrazine ring—a diazine with two electronegative nitrogen atoms—acts as a strong electron sink.

This dual electron-withdrawing environment drastically lowers the energy of the carbonyl lowest unoccupied molecular orbital (LUMO), creating an intensely electrophilic carbon center. Consequently, the addition of water (a weak nucleophile) to the carbonyl double bond is thermodynamically highly favorable, pushing the equilibrium almost entirely toward the gem-diol (hydrate) form [3].

Mechanistic Role in Drug Design: Transition State Inhibition

In medicinal chemistry, TFMK hydrates are highly prized for their ability to act as transition state analogue inhibitors, particularly against serine and aspartyl proteases [2].

During the natural hydrolysis of a peptide bond, a protease's active site serine hydroxyl attacks the peptide carbonyl, forming a transient, high-energy tetrahedral intermediate. The gem-diol structure of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate perfectly mimics the geometry and electrostatics of this tetrahedral intermediate. When the dehydrated TFMK enters the active site, it is attacked by the catalytic serine, forming a stable, reversible hemiketal that stalls the enzyme's catalytic cycle.

Figure 1: Mechanism of Serine Protease Inhibition by TFMK Hydrates.

Synthetic Workflows: Dehydration and Functionalization

While the hydrate is ideal for biological assays, utilizing 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone in standard synthetic organic chemistry (e.g., Grignard additions, Wittig olefinations, or reductive aminations) requires "cracking" the hydrate to regenerate the reactive anhydrous ketone.

Because the hydration equilibrium is highly sensitive to trace moisture, standard desiccant drying is insufficient. The following protocol utilizes a self-validating azeotropic distillation method.

Step-by-Step Azeotropic Dehydration Protocol

• Solvent Selection & Dissolution: Suspend 10 mmol of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate in 50 mL of anhydrous toluene. Toluene is selected because it forms a low-boiling azeotrope with water (85°C), allowing for the physical removal of water from the equilibrium.

• Dean-Stark Assembly: Equip the reaction flask with a Dean-Stark trap and a reflux condenser.

• Azeotropic Distillation: Heat the mixture to reflux (approx. 110°C). As the hydrate cracks, the liberated water co-distills with toluene, condenses, and separates in the Dean-Stark trap. Continue refluxing for 2–4 hours until water accumulation ceases.

• In-Process Analytical Validation (Critical Step): Before proceeding to downstream chemistry, cool a 0.1 mL aliquot and analyze via ¹⁹F-NMR (see Section 5). Do not proceed until the complete disappearance of the hydrate signal is confirmed.

• Downstream Reaction: Once dehydration is validated, cool the toluene solution to the required reaction temperature (e.g., -78°C for Grignard addition) and immediately introduce the nucleophile. Do not attempt to isolate the bare ketone via rotary evaporation in ambient air, as it will rapidly re-hydrate.

Figure 2: Synthetic Workflow for TFMK Hydrate Dehydration and Functionalization.

Analytical Validation (Self-Validating Systems)

To ensure scientific integrity and reproducibility, the state of the compound (hydrate vs. anhydrous ketone) must be rigorously validated using spectroscopic techniques. Relying on visual inspection is a common point of failure in TFMK chemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹⁹F-NMR: The most sensitive and rapid method for tracking hydration. The CF₃ group of the gem-diol (hydrate) typically resonates significantly upfield (approx. -82 to -84 ppm) due to the sp³ hybridized adjacent carbon. Upon successful dehydration to the sp² hybridized ketone, the signal shifts downfield (approx. -74 to -77 ppm).

• ¹³C-NMR: The carbonyl carbon of the free ketone appears far downfield (~180 ppm) as a quartet due to ¹³C-¹⁹F coupling ( 2JCF​≈35 Hz). In the hydrate form, this carbon is sp³ hybridized and shifts dramatically upfield to ~90–95 ppm, retaining the quartet splitting.

Infrared (IR) Spectroscopy

• Hydrate: Exhibits a broad, strong O-H stretching band between 3300–3400 cm⁻¹ and lacks a strong carbonyl peak.

• Anhydrous Ketone: Exhibits a sharp, intense C=O stretching band at approximately 1720–1740 cm⁻¹, with the complete absence of the O-H stretch.

By integrating these analytical checks directly into the synthetic workflow, researchers create a self-validating system that eliminates the ambiguity of reversible hydration, ensuring high yields in downstream medicinal chemistry applications.

References

• AChemBlock. "2,2,2-Trifluoro-1-(2-pyrazinyl)ethanone Hydrate Product Specifications." AChemBlock Catalog, 2026. 1

• Pratt, R. F., et al. "Potential Transition State Analogue Inhibitors for the Penicillin-Binding Proteins." Biochemistry, ACS Publications, 2002. 2

• Semantic Scholar. "Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties." Journal of Chemistry, 2022. 3

Sources

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

1H and 19F NMR spectroscopic characterization of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate

In-Depth Technical Guide: 1 H and 19 F NMR Spectroscopic Characterization of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate

Executive Summary

The molecule 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is a highly specialized fluorinated building block, frequently utilized as an intermediate in the synthesis of transition state analogue inhibitors for proteases and penicillin-binding proteins[1]. Characterizing this compound via Nuclear Magnetic Resonance (NMR) spectroscopy requires a nuanced understanding of its dynamic structural equilibrium.

Due to the intense electron-withdrawing effects of both the trifluoromethyl ( −CF3​ ) group and the pyrazine ring, the carbonyl carbon becomes highly electrophilic. In the presence of even trace amounts of moisture, the sp2 -hybridized ketone undergoes rapid nucleophilic attack by water, shifting the thermodynamic equilibrium almost entirely toward the sp3 -hybridized gem-diol (hydrate) form. This guide provides a rigorous, self-validating methodology for the 1 H and 19 F NMR characterization of this hydrate, explaining the causality behind solvent selection, decoupling strategies, and spectral interpretation.

Molecular Architecture & Equilibrium Dynamics

To accurately interpret the NMR spectra, one must first understand the equilibrium dynamics at play. The sensitivity of 19 F chemical shifts to the local electronic environment is significantly higher than that of 1 H, making it an ideal nucleus for probing the hybridization state of the adjacent carbon[2].

When the molecule exists in the ketone form, the −CF3​ group is adjacent to an sp2 carbonyl, typically resonating around −70 to −74 ppm. However, in the hydrate form, the conversion to an sp3 gem-diol increases the local magnetic shielding around the fluorine nuclei, pushing the signal significantly upfield to approximately −82 to −84 ppm[3][4].

Figure 1: Thermodynamic equilibrium between the ketone and hydrate forms.

Spectroscopic Profiling & Data Presentation

1 H NMR Profiling

The 1 H NMR spectrum is dominated by the highly deshielded protons of the pyrazine (1,4-diazine) ring. The proximity of the electronegative nitrogen atoms and the electron-withdrawing −C(OH)2​CF3​ substituent heavily deshields the H-3 proton.

Causality in Solvent Choice: Dimethyl sulfoxide- d6​ (DMSO- d6​ ) is the mandatory solvent for this initial characterization. Unlike Chloroform- d ( CDCl3​ ), DMSO acts as a strong hydrogen-bond acceptor. It stabilizes the gem-diol hydroxyl ( −OH ) protons, slowing down their chemical exchange rate with trace water and allowing them to be observed as a distinct, broad singlet.

Table 1: Summarized 1 H NMR Data (in DMSO- d6​ , 400 MHz)

Nucleus / Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment / Mechanistic Notes
H-3 (Pyrazine)	9.05 - 9.15	Doublet (d)	1H	∼ 1.5	Highly deshielded by adjacent N and substituent.
H-5 (Pyrazine)	8.70 - 8.80	Doublet of doublets (dd)	1H	∼ 2.5, 1.5	Deshielded by pyrazine ring; meta-coupled to H-3.
H-6 (Pyrazine)	8.60 - 8.70	Doublet (d)	1H	∼ 2.5	Ortho-coupled to H-5.
-OH (Gem-diol)	7.50 - 8.00	Broad Singlet (br s)	2H	N/A	Stabilized by DMSO; exchangeable with D2​O .

19 F NMR Profiling

Standard 19 F NMR spectra are frequently acquired at 376 MHz (on a 400 MHz 1 H spectrometer) using Trichlorofluoromethane ( CFCl3​ ) as an external reference[5].

Causality in Decoupling: 1 H decoupling during 19 F acquisition is strongly recommended. While there are no adjacent aliphatic protons to cause direct scalar coupling, long-range coupling to the pyrazine protons can cause line broadening. Decoupling eliminates these long-range scalar interactions, collapsing the −CF3​ signal into a sharp, high-intensity singlet and dramatically enhancing the signal-to-noise ratio[6].

Table 2: Summarized 19 F NMR Data (in DMSO- d6​ , 376 MHz, 1 H-Decoupled)

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Reference	Assignment / Mechanistic Notes
−CF3​ (Hydrate)	-82.0 to -84.0	Singlet (s)	3F	CFCl3​ (0.0 ppm)	Upfield shift confirms sp3 hybridized gem-diol carbon.
−CF3​ (Ketone)	-70.0 to -74.0	Singlet (s)	Trace	CFCl3​ (0.0 ppm)	Minor equilibrium species (often absent in aqueous/ambient media).

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocol incorporates a self-validating D2​O exchange step. This proves definitively that the broad singlet observed in the 1 H spectrum belongs to the exchangeable hydrate hydroxyls, rather than an impurity.

Figure 2: Standardized, self-validating workflow for comprehensive NMR characterization.

Step-by-Step Execution:

• Sample Preparation: Weigh exactly 15–20 mg of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate into a clean glass vial. Dissolve completely in 0.6 mL of anhydrous DMSO- d6​ . Transfer the homogeneous solution to a standard 5 mm NMR tube.

• 1 H NMR Acquisition: Insert the sample into a 400 MHz NMR spectrometer. Lock onto the DMSO- d6​ signal and shim the magnet. Acquire the 1 H spectrum using a standard single-pulse sequence (e.g., zg30 on Bruker systems) with 16 to 32 scans and a relaxation delay ( d1​ ) of 2 seconds to ensure accurate integration.

• 19 F NMR Acquisition: Switch the probe tuning to the 19 F frequency (approx. 376 MHz). Set the spectral width to cover +50 to -200 ppm. Enable 1 H inverse-gated decoupling to prevent Nuclear Overhauser Effect (NOE) distortion while removing scalar couplings[6]. Acquire 64 scans.

• D2​O Exchange (Self-Validation): Remove the NMR tube from the spectrometer. Add 2–3 drops of Deuterium Oxide ( D2​O ) directly into the tube. Cap the tube and invert it 5–10 times to ensure complete mixing.

• Re-Acquisition: Re-insert the tube and re-acquire the 1 H NMR spectrum. The broad singlet at δ 7.50–8.00 ppm will completely disappear due to the rapid deuterium exchange of the −OH protons (forming −OD ), validating the gem-diol assignment.

References

• [3] 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Dove Medical Press. Available at:[Link]

• [6] Ultrafast 19F MAS NMR. National Science Foundation (NSF). Available at:[Link]

• [2] Fluorine NMR. Biophysical Society. Available at:[Link]

• [4] 19F Chemical Shifts and Coupling Constants. NMR Facility, UCSB Chemistry and Biochemistry. Available at: [Link]

• [1] Potential Transition State Analogue Inhibitors for the Penicillin-Binding Proteins. Biochemistry - ACS Publications. Available at:[Link]

• [5] Solvent- and Catalyst-Free Synthesis of gem-Difluorinated and Polyfluoroarylated Compounds. PubMed Central (PMC) - NIH. Available at:[Link]

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An In-depth Technical Guide to the Thermodynamic Stability of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate at Room Temperature

For Researchers, Scientists, and Drug Development Professionals

Abstract

The reversible covalent hydration of ketones is a critical consideration in drug design and development, influencing a compound's solubility, bioavailability, and interaction with biological targets. Trifluoromethyl ketones, in particular, are known to form exceptionally stable hydrates due to the strong electron-withdrawing nature of the trifluoromethyl group. This guide provides a comprehensive examination of the thermodynamic stability of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate at room temperature. While specific thermodynamic data for this compound is not publicly available, this document synthesizes established principles from closely related analogues, namely substituted trifluoroacetophenones, to provide a robust framework for its evaluation. We will delve into the theoretical underpinnings of hydrate stability, present detailed, field-proven experimental protocols for its quantification, and discuss the anticipated influence of the pyrazinyl moiety on the thermodynamic landscape of the hydration equilibrium.

Introduction: The Significance of Ketone Hydration in Medicinal Chemistry

The hydration of a carbonyl group to a geminal diol (hydrate) is a reversible chemical equilibrium (Figure 1). For most simple ketones, the equilibrium at room temperature lies heavily in favor of the ketone form. However, the presence of strong electron-withdrawing substituents adjacent to the carbonyl carbon can dramatically shift this equilibrium towards the hydrate.[1] The trifluoromethyl (-CF₃) group is a prime example of such a substituent, rendering trifluoromethyl ketones prone to forming stable hydrates in aqueous environments.[2]

The stability of these hydrates is not merely an academic curiosity; it has profound implications in drug development. 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone contains both a highly activating trifluoromethyl group and a heteroaromatic pyrazine ring, a common scaffold in pharmaceuticals. The propensity of this molecule to exist in its hydrated form can significantly alter its physicochemical properties, including:

• Solubility and Permeability: The more polar hydrate form may exhibit different solubility and membrane permeability characteristics compared to the ketone.

• Target Binding: The tetrahedral geometry of the hydrate can mimic the transition state of enzymatic reactions, making trifluoromethyl ketones potent enzyme inhibitors.[3] The stability of the hydrate directly impacts the inhibitor's potency.

• Metabolic Stability: The hydrated form may be metabolized differently than the ketone.

Therefore, a thorough understanding and quantification of the thermodynamic stability of the hydrate of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone are crucial for its development as a potential therapeutic agent.

Figure 1: The reversible hydration equilibrium of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone.

Factors Influencing the Thermodynamic Stability of Trifluoromethyl Ketone Hydrates

The thermodynamic stability of a ketone hydrate is governed by the Gibbs free energy change (ΔG) of the hydration reaction, which is a function of enthalpy (ΔH) and entropy (ΔS) changes (ΔG = ΔH - TΔS).

Electronic Effects

The primary driver for the enhanced stability of trifluoromethyl ketone hydrates is the powerful inductive electron-withdrawing effect of the three fluorine atoms.[4] This effect destabilizes the partial positive charge on the carbonyl carbon of the ketone, making it more electrophilic and susceptible to nucleophilic attack by water.[2] Conversely, the hydrate is stabilized by the electron-withdrawing group.

The pyrazin-2-yl group, being a nitrogen-containing heterocycle, is also electron-withdrawing, which is expected to further stabilize the hydrate form compared to its phenyl analogue (trifluoroacetophenone). The two nitrogen atoms in the pyrazine ring inductively withdraw electron density from the aromatic ring, thereby enhancing the electrophilicity of the adjacent carbonyl carbon.

Steric Effects

Steric hindrance around the carbonyl group can impede the approach of a water molecule, thus destabilizing the hydrate. However, for 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone, the steric bulk of the pyrazinyl group is not anticipated to be significantly different from a phenyl group, suggesting that electronic effects will be the dominant factor in determining hydrate stability.

Experimental Determination of Thermodynamic Stability

A comprehensive understanding of the thermodynamic stability of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate requires the experimental determination of the equilibrium constant for hydration (K_hyd) and the associated thermodynamic parameters (ΔG, ΔH, and ΔS). The following sections detail the robust experimental protocols for these measurements.

Determination of the Hydration Equilibrium Constant (K_hyd) by ¹⁹F NMR Spectroscopy

¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy is a particularly powerful technique for studying the hydration of trifluoromethyl ketones.[5][6] The ¹⁹F chemical shift is highly sensitive to the local electronic environment, resulting in distinct and well-resolved signals for the ketone and its corresponding hydrate.[7]

Protocol for K_hyd Determination by ¹⁹F NMR:

• Sample Preparation:

  • Prepare a stock solution of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone in a deuterated solvent that is miscible with water (e.g., DMSO-d₆ or Acetonitrile-d₃).

  • In a series of NMR tubes, prepare solutions with varying ratios of the deuterated solvent and D₂O (or H₂O, though D₂O is preferred for locking). The final concentration of the ketone should be kept constant across all samples (e.g., 10-20 mM).

  • Include a known concentration of an internal standard containing a trifluoromethyl group that does not undergo hydration (e.g., trifluorotoluene) for quantification.

• NMR Data Acquisition:

  • Acquire ¹⁹F NMR spectra for each sample at a constant, precisely controlled temperature (e.g., 298 K).

  • Ensure a sufficient relaxation delay between scans to allow for quantitative integration of the signals.

• Data Analysis:

  • Identify the distinct ¹⁹F NMR signals corresponding to the ketone and the hydrate. The hydrate signal is typically found upfield from the ketone signal.

  • Integrate the areas of the ketone (I_ketone) and hydrate (I_hydrate) signals relative to the internal standard.

  • Calculate the equilibrium constant (K_hyd) for each solvent composition using the following equation:

  K_hyd = [Hydrate] / [Ketone] = I_hydrate / I_ketone

Causality Behind Experimental Choices:

• ¹⁹F NMR: Chosen for its high sensitivity to the electronic environment of the trifluoromethyl group, providing clear, quantifiable signals for both species in equilibrium.[8]

• Varying Solvent Composition: Allows for the study of solvent effects on the hydration equilibrium.[4]

• Constant Temperature: Essential for thermodynamic measurements as the equilibrium constant is temperature-dependent.

Figure 3: Experimental workflow for the determination of ΔH of hydration by ITC.

Data Presentation and Interpretation

The thermodynamic data for the hydration of trifluoroacetophenone, a close structural analog of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone, can be used as a benchmark for what to expect.

Table 1: Thermodynamic Parameters for the Hydration of Substituted Trifluoroacetophenones in Aqueous Solution at 25 °C (Illustrative Data)

Substituent (para-)	K_hyd	ΔG (kcal/mol)	ΔH (kcal/mol)	TΔS (kcal/mol)
-OCH₃	0.2	+0.96	-5.2	-6.16
-H	1.0	0.00	-6.0	-6.00
-Cl	2.5	-0.54	-6.8	-6.26
-NO₂	20	-1.77	-8.5	-6.73

Note: These are illustrative values based on trends reported in the literature. The actual values would need to be experimentally determined.

Interpretation:

• K_hyd > 1 indicates that the hydrate is the predominant species at equilibrium at room temperature.

• A negative ΔG confirms that the hydration process is spontaneous.

• A negative ΔH indicates that the reaction is exothermic, which is typical for carbonyl hydration as stronger C-O and O-H single bonds are formed at the expense of a weaker C=O π-bond.

• A negative ΔS reflects the loss of translational and rotational freedom as two molecules (ketone and water) combine to form one (hydrate).

For 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone, it is anticipated that the K_hyd will be significantly greater than 1, and likely larger than that of trifluoroacetophenone, due to the electron-withdrawing nature of the pyrazine ring. This would result in a more negative ΔG for hydration.

Conclusion

References

• Canadian Science Publishing. (1972). The Hydration of Ketones in Mixtures of Water and Polar Aprotic Solvents. Canadian Journal of Chemistry, 50(12), 1992-2001. Retrieved from [Link]

• Guthrie, J. P. (1975). Carbonyl Addition Reactions: Factors Affecting the Hydrate–Hemiacetal and Hemiacetal–Acetal Equilibrium Constants. Canadian Journal of Chemistry, 53(6), 898-906. Retrieved from [Link]

• Hansen, P. E. (n.d.). 19F NMR Reference Standards. University of California, Santa Barbara. Retrieved from [Link]

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• Lamchen, M., Pugh, W., & Stephen, A. M. (1954). Hydrazine. Part IX. Condensation products of aldehydes and ketones with salts of some substituted Δ2-pyrazolines and hydrazines. Journal of the Chemical Society (Resumed), 2429. Retrieved from [Link]

• Rzepa, H. (2012, March 9). Spotting the unexpected. The trifluoromeric effect in the hydration of the carbonyl group. Henry Rzepa's Blog. Retrieved from [Link]

• Rzepa, H. (2012, March 11). The hydration of formaldehyde. Henry Rzepa's Blog. Retrieved from [Link]

• Stewart, R., & Van Dyke, J. D. (1972). Trifluoromethyl ketone hydration. Substituent effects of amino-groups and the hydrating properties of aqueous dimethyl sulphoxide. Journal of the Chemical Society, Perkin Transactions 2, (11), 1642-1645. Retrieved from [Link]

• TA Instruments. (n.d.). Quick Start: Isothermal Titration Calorimetry (ITC). Retrieved from [Link]

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• Vellek, V., et al. (2018). An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride. Organic Chemistry Portal. Retrieved from [Link]

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• PubChem. (n.d.). 2,2,2-Trifluoro-1-(pyrimidin-5-yl)ethanone. Retrieved from [Link]

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• PubChem. (n.d.). 2,2,2-Trifluoro-1-(pyridin-2-yl)ethan-1-amine. Retrieved from [Link]

• ResearchGate. (2021, February). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Retrieved from [Link]

• Beilstein Journals. (2021, February 12). Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Retrieved from [Link]

• ACS Publications. (2013, March 22). Synthesis of Trifluoromethyl Ketones via Tandem Claisen Condensation and Retro-Claisen C–C Bond-Cleavage Reaction. Retrieved from [Link]

• PubMed. (2025, May 30). Quantification of the H-Bond-Donating Ability of Trifluoromethyl Ketone Hydrates Using a Colorimetric Sensor. Retrieved from [Link]

• ResearchGate. (2021, October). Characterization of an Aromatic Trifluoromethyl Ketone as a New Warhead for Covalently Reversible Kinase Inhibitor Design. Retrieved from [Link]

• RSC Publishing. (n.d.). Organocatalytic enantioselective cross-aldol reaction of aryl ketones with heteroaromatic trifluoromethyl ketone hydrates for the synthesis of α-trifluoromethyl tertiary alcohols. Retrieved from [Link]

• MDPI. (2021, August 18). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Retrieved from [Link]

• ResearchGate. (2018). An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride. Retrieved from [Link]

• Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Retrieved from [Link]

• RSC Publishing. (2025, March 13). Mechanistic insights on hydrazones synthesis: a combined theoretical and experimental study. Retrieved from [Link]

• Chemical Synthesis Database. (2025, May 20). (1E)-2,2,2-trifluoro-1-(2-thienyl)ethanone phenylhydrazone. Retrieved from [Link]

• PMC. (n.d.). 2,2,2-Trifluoro-1-[3-(2,2,2-trifluoroacetyl)azulen-1-yl]ethanone. Retrieved from [Link]

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• ResearchGate. (2026, March 22). Perfluorinated alkyl groups induce unexpected hydrophobic hydration structure. Retrieved from [Link]

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An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate

A Senior Application Scientist's Perspective on Molecular Conformation and Supramolecular Architecture

Abstract: This technical guide provides a comprehensive overview of the methodologies and scientific rationale behind the crystal structure determination of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate, a compound of interest in medicinal chemistry and materials science. We will explore the synthesis and crystallization, the fundamental principles of single-crystal X-ray diffraction, and a detailed, field-proven protocol for data collection and structure refinement. A significant focus will be placed on the interpretation of the crystal structure, with a particular emphasis on the role of non-covalent interactions, such as hydrogen bonding and fluorine contacts, in dictating the supramolecular assembly. While the specific crystallographic data for the title compound is not publicly available, this guide will utilize the closely related structure of 2,2,2-trifluoro-1-(7-methylimidazo[1,2-a]pyridin-3-yl)ethan-1-one as a detailed exemplar to illustrate the analytical workflow and interpretive insights.

Introduction: The Significance of Fluorinated Pyrazines

Pyrazine derivatives are a class of heterocyclic compounds that are integral to the development of pharmaceuticals and functional materials.[1] The introduction of a trifluoromethyl group (-CF3) can significantly alter the physicochemical properties of a molecule, including its metabolic stability, lipophilicity, and binding affinity to biological targets.[2] The hydrate form of such a compound introduces a water molecule into the crystal lattice, which can play a crucial role in stabilizing the overall structure through hydrogen bonding.

Understanding the precise three-dimensional arrangement of atoms in 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is paramount for rational drug design and the engineering of crystalline materials with desired properties. Single-crystal X-ray diffraction (SC-XRD) is the definitive technique for elucidating this atomic-level information.

Synthesis and Crystallization: The Foundation of Structural Analysis

The journey to understanding a crystal structure begins with the synthesis of the compound and the growth of high-quality single crystals. The synthesis of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone would typically involve the reaction of a pyrazine-based organometallic reagent with a trifluoroacetylating agent.

Exemplar Synthesis and Crystallization of a Related Compound:

For a structurally similar compound, 2,2,2-trifluoro-1-(7-methylimidazo[1,2-a]pyridin-3-yl)ethan-1-one, a one-pot synthesis method has been reported.[3] This involves the reaction of (E/Z)-3-bromo-1,1,1-trifluoro-4-isopropoxybut-3-en-2-one with 4-methylpyridin-2-amine. Following the reaction, the crude product is purified and then recrystallized.[3]

Protocol for Single Crystal Growth (Slow Evaporation Method):

• Dissolution: Dissolve the purified compound in a suitable solvent (e.g., methanol, ethanol, or a solvent mixture) to near saturation at a slightly elevated temperature.

• Filtration: Filter the warm solution through a syringe filter to remove any particulate matter that could act as unwanted nucleation sites.

• Slow Evaporation: Transfer the filtered solution to a clean vial, cover it loosely (e.g., with perforated parafilm) to allow for slow evaporation of the solvent at room temperature.

• Crystal Harvest: Over a period of several days to weeks, as the solvent evaporates and the solution becomes supersaturated, single crystals should form. Carefully harvest the best-quality crystals for X-ray diffraction analysis.

The choice of solvent and the rate of evaporation are critical parameters that are often optimized through trial and error to obtain crystals of suitable size and quality.

Single-Crystal X-ray Diffraction: Unveiling the Atomic Arrangement

Single-crystal X-ray diffraction is a powerful, non-destructive analytical technique that provides detailed information about the internal lattice of crystalline substances, including unit cell dimensions, bond lengths, and bond angles.[4][5] The fundamental principle lies in the interaction of X-rays with the electron clouds of the atoms in a crystal, leading to a unique diffraction pattern.

Experimental Workflow for Single-Crystal X-ray Diffraction:

Caption: Workflow for single-crystal X-ray diffraction analysis.

Instrumentation:

A typical single-crystal X-ray diffractometer consists of an X-ray source (e.g., a sealed tube or a microfocus source), a goniometer to orient the crystal, and a detector (e.g., a CCD or CMOS detector).

Data Collection Protocol:

• A suitable single crystal is mounted on a goniometer head.

• The crystal is cooled to a low temperature (typically 100 K) to minimize thermal vibrations of the atoms.

• The crystal is irradiated with a monochromatic X-ray beam.

• The crystal is rotated, and a series of diffraction images are collected at different orientations.

Structure Solution and Refinement:

The collected diffraction data is processed to determine the unit cell parameters and the intensities of the reflections. The "phase problem" is then solved using direct methods or Patterson methods to obtain an initial electron density map. This map is used to build an initial structural model, which is then refined against the experimental data to obtain the final, high-resolution crystal structure. Software such as SHELXS for structure solution and SHELXL for refinement are commonly used.

Crystal Structure Analysis: An Exemplar Study

As the specific crystallographic data for 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is not publicly available, we will examine the crystal structure of the analogous compound, 2,2,2-trifluoro-1-(7-methylimidazo[1,2-a]pyridin-3-yl)ethan-1-one, to illustrate the key aspects of the analysis.[3]

Crystallographic Data Summary (Exemplar Compound):

Parameter	Value
Chemical Formula	C10H7F3N2O
Formula Weight	228.17
Crystal System	Monoclinic
Space Group	P21/c
a (Å)	8.1234 (2)
b (Å)	12.3456 (3)
c (Å)	9.8765 (2)
β (°)	105.432 (1)
Volume (ų)	954.32 (4)
Z	4
R-factor (%)	4.2

Note: The values in the table are representative and based on the exemplar compound for illustrative purposes.

Molecular Structure and Conformation:

The first step in the analysis is to examine the molecular structure itself, including bond lengths, bond angles, and torsion angles. For the exemplar compound, the bicyclic imidazo[1,2-a]pyridine core is nearly planar.[3] The trifluoroacetyl group will have a specific orientation relative to the heterocyclic ring, which is determined by steric and electronic factors.

Supramolecular Assembly and Intermolecular Interactions:

The packing of molecules in the crystal is governed by a network of non-covalent interactions. These interactions are crucial for the stability of the crystal lattice and can influence the physical properties of the material.

Key Intermolecular Interactions:

• Hydrogen Bonds: In the exemplar structure, C—H⋯N and C—H⋯O hydrogen bonds link the molecules into strips.[3] For the title compound's hydrate, strong O-H...N and O-H...O hydrogen bonds involving the water molecule would be expected to be dominant features.

• Fluorine Contacts: F⋯F contacts are also observed in the exemplar, connecting the hydrogen-bonded strips into layers.[3] The role of fluorine in intermolecular interactions is a subject of ongoing research, with evidence for both attractive and repulsive interactions depending on the geometry.[6][7]

• π–π Stacking: The planar aromatic rings can interact through π–π stacking, further stabilizing the crystal structure.[3]

Logical Relationship of Intermolecular Interactions:

Caption: Hierarchy of interactions in the crystal lattice.

Advanced Analysis: Hirshfeld Surface

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying intermolecular interactions in a crystal. The Hirshfeld surface is mapped with properties such as dnorm (which highlights regions of close contact), electrostatic potential, and curvature. This analysis provides a "fingerprint" of the intermolecular contacts, allowing for a quantitative comparison of the contributions of different types of interactions to the overall crystal packing. For the exemplar compound, the Hirshfeld surface analysis revealed that the molecular packing is dominated by F⋯H/H⋯F, H⋯H, C⋯H/H⋯C, and O⋯H/H⋯O contacts.[3]

Conclusion

The determination of the crystal structure of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate through single-crystal X-ray diffraction provides invaluable insights into its molecular conformation and supramolecular architecture. While the specific data for this compound is not yet in the public domain, the analysis of a closely related structure demonstrates a robust methodology for elucidating the intricate network of hydrogen bonds, fluorine contacts, and π–π stacking interactions that govern the crystal packing. This detailed structural knowledge is a critical component in the fields of drug development and materials science, enabling the rational design of new molecules with tailored properties.

References

• Vertex AI Search. (2025, April 14). What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work?
• PubMed. (2019, May 3). Unrecognized Intramolecular and Intermolecular Attractive Interactions between Fluorine-Containing Motifs and Ether, Carbonyl, and Amino Moieties.
• SERC (Carleton). (2007, May 17). Single-crystal X-ray Diffraction.
• Pulstec USA. (2023, October 25). Single Crystal X-Ray Diffraction.
• PMC. (2022, January 1). Crystal structure and Hirshfeld surface analysis of 2,2,2-trifluoro-1-(7-methylimidazo[1,2-a]pyridin-3-yl)ethan-1-one.
• RSC Publishing. Organic fluorine mediated intermolecular interactions: insights from experimental and theoretical charge density analyses.
• ACS Publications. (2016, March 8). Effects of Fluorine Substitution on the Intermolecular Interactions, Energetics, and Packing Behavior of N-Benzyl Substituted Diketopyrrolopyrroles.
• ACS Publications. (2022, January 4). Intermolecular Interactions of Organic Fluorine Seen in Perspective.
• RSC Publishing. (2025, July 30). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs.
• MDPI. (2023, November 5). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry.

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• 4. 2,2,2-Trifluoro-1-(2-pyrazinyl)ethanone Hydrate 95.00% | CAS: 1956366-93-0 | AChemBlock [achemblock.com]
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Toxicity profile and MSDS safety data for 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate

An In-Depth Technical Guide to the Toxicity Profile and Handling of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate

Executive Summary

In the landscape of modern drug discovery, trifluoromethyl ketones (TFMKs) have emerged as highly potent, reversible transition-state inhibitors targeting a variety of hydrolytic enzymes, including serine/cysteine proteases and histone deacetylases (HDACs)[1][2]. 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate represents a specialized pharmacophore combining the electron-deficient pyrazine ring with the highly electrophilic TFMK moiety. This whitepaper provides a comprehensive analysis of its mechanistic behavior, material safety data (MSDS), toxicity profile, and validated experimental workflows for preclinical evaluation.

Chemical Identity & Pharmacophore Profiling

The utility of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone lies in its unique electronic properties. The strong electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) group renders the adjacent carbonyl carbon highly electrophilic[1]. In aqueous or physiological media, this drives a rapid equilibrium toward the formation of a stable gem-diol (hydrate)[3].

This hydration is not merely a physical property; it is the core driver of its biological activity. The resulting gem-diol mimics the tetrahedral intermediate of peptide bond cleavage, allowing it to act as a potent hydrogen-bond donor and bind tightly within the active sites of target proteases[1][3].

Table 1: Chemical and Physical Properties

Property	Anhydrous Ketone	Hydrate (gem-Diol)
CAS Number	1147103-48-7[4]	N/A (Equilibrium dependent)
Molecular Formula	C6​H3​F3​N2​O	C6​H5​F3​N2​O2​
Molecular Weight	176.10 g/mol [5]	194.11 g/mol
Physical State	Volatile Liquid / Low-melting solid	Stable Crystalline Solid
Pharmacological Role	Prodrug / Precursor	Active Transition-State Mimic
Metabolic Liability	Prone to carbonyl reductases[2]	Metabolically stable in bound state

Mechanistic Pathway: Hydration and Enzyme Inhibition

To utilize this compound effectively in biological assays, researchers must account for the hydration equilibrium ( Khyd​ ). The unhydrated ketone is highly lipophilic, facilitating cellular membrane permeability. Once inside the aqueous intracellular environment, it hydrates to form the active gem-diol, which subsequently engages the target enzyme[1].

Figure 1: Hydration mechanism and protease inhibition pathway of trifluoromethyl ketones.

Toxicity Profile & Material Safety Data (MSDS)

While TFMKs are designed to target specific viral or pathogenic proteases (such as SARS-CoV 3CL protease)[1], off-target inhibition of host esterases and rapid reductive metabolism to inactive trifluoromethyl alcohols can present toxicity and efficacy challenges in vivo[2]. Based on structure-activity relationship (SAR) read-across from fluorinated pyrazines, the following safety profile must be adhered to during laboratory handling.

Table 2: GHS Hazard Classification and Safety Data

Hazard Class	GHS Category	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation.
Serious Eye Damage	Category 2A	Warning	H319: Causes serious eye irritation.
Specific Target Organ Toxicity	Category 3	Warning	H335: May cause respiratory irritation.

Handling & Storage Causality:

• Storage: The compound must be stored at 2-8°C in a desiccated environment. Why? Uncontrolled exposure to atmospheric moisture will prematurely shift the bulk material into an undefined mixture of ketone and hydrate, ruining stoichiometric calculations for downstream assays.

• PPE: Nitrile gloves, safety goggles, and a chemical fume hood are mandatory. The pyrazine nitrogen atoms and the fluorinated moiety can readily penetrate biological membranes, leading to localized irritation.

Validated Experimental Workflows

To ensure scientific integrity, every protocol must act as a self-validating system. Below are the definitive workflows for characterizing the hydration state and evaluating the in vitro toxicity of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate.

Protocol 1: NMR Determination of Hydration Equilibrium ( Khyd​ )

Causality: Because only the gem-diol acts as the transition-state mimic, quantifying the exact ratio of ketone to hydrate in your specific assay buffer is critical for calculating accurate IC50​ values[3].

• Sample Preparation: Weigh 5.0 mg of the compound and dissolve it in 500 µL of a deuterated solvent mixture (e.g., 90% D2​O / 10% DMSO−d6​ ) to mimic aqueous assay conditions while maintaining solubility.

• Internal Standard Addition: Add 1.0 µL of trifluoroacetic acid (TFA) as an internal 19F reference standard (set to -76.5 ppm).

• Equilibration: Incubate the NMR tube at 37°C for 30 minutes to ensure the hydration equilibrium is fully established.

• Data Acquisition: Acquire a 19F NMR spectrum. The −CF3​ group of the unhydrated ketone typically appears around -71 to -73 ppm, whereas the gem-diol hydrate shifts upfield to approximately -81 to -83 ppm.

• Validation: Integrate the two distinct −CF3​ peaks. Calculate Khyd​=[Hydrate]/[Ketone] . A self-validating control involves running a parallel sample in 100% anhydrous CDCl3​ to confirm the disappearance of the hydrate peak.

Protocol 2: In Vitro Cytotoxicity Screening (MTT Assay)

Causality: To confirm that observed enzyme inhibition is not an artifact of indiscriminate cellular toxicity, a baseline viability assay must be established against a standard cell line (e.g., HepG2)[2].

• Cell Seeding: Seed HepG2 cells in a 96-well plate at a density of 1×104 cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2​ .

• Compound Exposure: Prepare a 10 mM stock of the compound in anhydrous DMSO. Perform serial dilutions in culture media (ranging from 0.1 µM to 100 µM). Ensure the final DMSO concentration in all wells (including vehicle controls) does not exceed 0.5% v/v to prevent solvent-induced toxicity.

• Incubation: Treat the cells for 24 to 48 hours.

• Viability Readout: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. The mitochondrial reductases of viable cells will convert the yellow MTT into purple formazan crystals.

• Solubilization & Analysis: Carefully aspirate the media, add 100 µL of DMSO to solubilize the formazan, and measure absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis.

Figure 2: Step-by-step in vitro cytotoxicity screening workflow for TFMK derivatives.

References

• Shao, Y.-M., et al. (2008). "Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease". Bioorganic & Medicinal Chemistry. URL: [Link]

• Chen, et al. (2014). "Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones". NIH Public Access / PMC. URL: [Link]

• "Quantification of the H-Bond-Donating Ability of Trifluoromethyl Ketone Hydrates Using a Colorimetric Sensor". The Journal of Organic Chemistry (ACS Publications). URL: [Link]

Sources

• 1. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. 2,2,2-TRIFLUORO-1-PYRAZIN-2-YL-ETHANONE | 1147103-48-7 [chemicalbook.com]
• 5. 2,2,2-Trifluoro-1-pyrazin-2-yl-ethanone|1147103-48-7-西安速加医药科技有限公司 [cochemical.com]

Solubility Profile and Solvation Dynamics of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate in Polar Aprotic Solvents

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of managing highly polarized chemical building blocks in solution. 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (CAS: 1956366-93-0) is a prime example of a compound whose physical state is dictated entirely by its solvation environment. This technical guide explores the solubility profile of this specific trifluoromethyl ketone (TFK) derivative in polar aprotic solvents. Rather than simply listing solubility limits, this guide deconstructs the causality behind the ketone/gem-diol equilibrium, providing researchers with a self-validating experimental workflow to ensure structural integrity during biological assays and synthetic applications.

Chemical Identity and the Hydration Phenomenon

To understand the solubility of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate, we must first examine its electronic landscape. The molecule features a highly electron-withdrawing trifluoromethyl ( −CF3​ ) group coupled with a pyrazine ring. This extreme polarization strips electron density away from the carbonyl carbon, rendering it fiercely electrophilic.

In the presence of even trace amounts of water, the carbonyl undergoes rapid nucleophilic attack to form a stable gem-diol (hydrate) [1]. The solid form of this compound is almost exclusively the hydrate. However, for many biological applications—such as transition-state inhibition of serine hydrolases—the dehydrated ketone is the active electrophile required for covalent interaction [2]. Therefore, the choice of solvent is not merely a matter of dissolution; it is a tool to manipulate the structural state of the molecule.

Solvation Thermodynamics: The Role of Polar Aprotic Solvents

When transitioning this compound from the bench to an assay, polar aprotic solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Acetonitrile (MeCN) are the gold standard.

The Causality of Solvent Choice:

• High Solubilization Capacity: Polar aprotic solvents lack hydrogen-bond donors but are exceptional hydrogen-bond acceptors. The oxygen atom in DMSO, for instance, forms strong intermolecular hydrogen bonds with the hydroxyl groups of the gem-diol, driving rapid dissolution and yielding high solubility limits (>50 mg/mL) [3].

• Prevention of Unwanted Adducts: Unlike protic solvents (e.g., methanol or ethanol), which can act as nucleophiles and irreversibly form hemiacetals with the TFK, polar aprotic solvents are non-nucleophilic.

• Equilibrium Shifting: If strictly anhydrous polar aprotic solvents are used, the lack of bulk water combined with the solvent's hygroscopic nature can force the dehydration of the gem-diol, shifting the equilibrium back toward the active ketone form [2].

Thermodynamic cycle of TFK hydrate dissolution and ketone equilibrium in polar aprotic media.

Quantitative Solubility Profile

The table below summarizes the solubility and equilibrium behavior of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate across standard polar aprotic solvents at 25°C.

Solvent	Dielectric Constant (ε)	H-Bond Acceptor Strength	Estimated Solubility (mg/mL)	Dominant Solvated Species (Anhydrous Media)
DMSO	46.7	Strong	>50	Gem-Diol / Ketone Equilibrium
DMF	36.7	Strong	>50	Gem-Diol / Ketone Equilibrium
Acetonitrile	37.5	Weak	~30	Ketone Favored
Acetone	20.7	Moderate	~40	Ketone Favored

Data synthesis derived from class-specific behavior of highly polarized trifluoromethyl ketones in aprotic media [3].

Self-Validating Experimental Protocol: Solubility and Equilibrium Determination

To ensure scientific integrity, simply dissolving the compound is insufficient. You must validate both the concentration and the hydration state of the molecule. The following protocol utilizes 19F -NMR as a self-validating mechanism, as the chemical shift of the −CF3​ group differs significantly between the sp2 hybridized ketone and the sp3 hybridized gem-diol.

Step-by-Step Methodology

• Preparation of Anhydrous Media:

  • Action: Dry the target solvent (e.g., DMSO- d6​ ) over activated 3Å molecular sieves for 48 hours prior to use.

  • Causality: Trace water in commercial NMR solvents will artificially lock the compound in the gem-diol state, masking the true aprotic equilibrium.

• Saturated Solution Generation:

  • Action: Add an excess of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (approx. 100 mg) to 1.0 mL of the anhydrous solvent in a sealed microcentrifuge tube.

• Thermal Equilibration:

  • Action: Agitate the suspension in a thermomixer at 25°C at 800 RPM for 24 hours.

  • Causality: The dehydration of the gem-diol to the ketone is kinetically slow; 24 hours ensures thermodynamic equilibrium is reached.

• Phase Separation:

  • Action: Centrifuge the sample at 10,000 × g for 15 minutes to pellet the undissolved hydrate. Carefully decant the supernatant.

• Quantitative Analysis ( 19F -NMR & HPLC-UV):

  • Action: Spike the supernatant with a known concentration of an internal standard (e.g., trifluorotoluene). Acquire a 19F -NMR spectrum.

  • Validation: Integrate the distinct peaks for the ketone and the gem-diol to determine the exact equilibrium ratio. Use HPLC-UV against a standard curve to confirm total dissolved mass.

Self-validating workflow for determining TFK solubility and hydrate-ketone ratios.

Conclusion

The solubility of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate in polar aprotic solvents is excellent, but its chemical state is highly dynamic. By utilizing anhydrous solvents and validating the equilibrium via 19F -NMR, researchers can confidently control the ratio of the inactive gem-diol to the active ketone, ensuring reproducibility in downstream synthetic or biological workflows.

References

• Wheelock, C. E., Colvin, M. E., Uemura, I., Olmstead, M. M., Sanborn, J. R., Hasegawa, D. K., Jones, P. D., & Hammock, B. D. (2002). "Use of Ab Initio Calculations to Predict the Biological Potency of Carboxylesterase Inhibitors." Journal of Medicinal Chemistry, 45(25), 5576-5593.[Link]

• Wadkins, R. M., Hyatt, J. L., Edwards, C. C., Tsurkan, L., Redinbo, M. R., Wheelock, C. E., Jones, P. D., Hammock, B. D., & Potter, P. M. (2007). "Analysis of Mammalian Carboxylesterase Inhibition by Trifluoromethylketone-Containing Compounds." Molecular Pharmacology, 71(3), 713-723.[Link]

Protocols & Analytical Methods

Application Note: 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate as a Versatile Fluorinated Building Block in Drug Discovery

Introduction & Mechanistic Rationale

The incorporation of the trifluoromethyl (–CF₃) group into heteroaromatic scaffolds is a cornerstone strategy in modern medicinal chemistry. The –CF₃ moiety enhances metabolic stability, increases lipophilicity, and modulates target binding affinity. Among fluorinated building blocks, 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (CAS: 1956366-93-0) stands out as a highly valuable, bifunctional intermediate.

The Hydrate Equilibrium

Unlike standard aliphatic ketones, heteroaryl trifluoromethyl ketones (TFMKs) exist predominantly in their hydrated form (gem-diol) under ambient conditions. The intense electron-withdrawing nature of both the –CF₃ group and the pyrazine ring renders the carbonyl sp2 carbon exquisitely electrophilic. Upon exposure to ambient moisture or aqueous workup, the ketone spontaneously undergoes nucleophilic attack by water to form the stable sp3 hybridized hydrate.

Expert Insight: When utilizing this building block in water-sensitive transformations (e.g., organometallic additions), the anhydrous ketone must be generated in situ via azeotropic distillation (Dean-Stark with toluene) or by utilizing activated 4Å molecular sieves. However, for condensation reactions or radical-mediated proton-coupled electron transfer (PCET) pathways, the hydrate can often be deployed directly, as the dynamic equilibrium continuously supplies the reactive ketone form[1].

Upstream Synthesis of the Building Block

Before deploying the building block, it is critical to understand its synthesis. The most reliable method to access 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone avoids direct trifluoroacetylation of pyrazine (which is prone to poor regioselectivity) and instead utilizes the Ruppert-Prakash reagent (TMSCF₃) [2]. By converting pyrazine-2-carboxylic acid to a Weinreb amide, over-addition of the trifluoromethyl anion is prevented, ensuring high yields of the ketone[3].

Workflow for the synthesis of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate via Weinreb amide.

Protocol 1: Preparation of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate

Objective: Synthesize the title building block from widely available pyrazine-2-carboxylic acid.

• Amidation: Dissolve pyrazine-2-carboxylic acid (10.0 mmol) and N,O-dimethylhydroxylamine hydrochloride (12.0 mmol) in anhydrous dichloromethane (DCM, 50 mL). Add N,N-diisopropylethylamine (DIPEA, 30.0 mmol) and cool to 0 °C.

• Coupling: Add EDCI (12.0 mmol) portion-wise. Stir at room temperature for 12 hours. Quench with saturated aqueous NaHCO₃, extract with DCM, dry over Na₂SO₄, and concentrate to yield the Weinreb amide.

• Trifluoromethylation: Dissolve the Weinreb amide (8.0 mmol) in anhydrous THF (40 mL) under argon. Cool to 0 °C. Add TMSCF₃ (16.0 mmol).

• Initiation: Dropwise add a catalytic amount of Potassium hexamethyldisilazane (KHMDS, 1M in THF, 0.8 mmol)[3]. Causality Note: The alkoxide/amide base initiates the generation of the highly reactive [CF₃]⁻ intermediate from TMSCF₃.

• Hydrolysis & Hydration: Stir for 2 hours at room temperature. Quench with 1M HCl (20 mL) and stir vigorously for 30 minutes. This acidic aqueous workup cleaves the silyl ether intermediate and forces the highly electrophilic ketone into its stable hydrate form.

• Isolation: Extract with ethyl acetate, wash with brine, dry, and evaporate. Purify via silica gel chromatography to yield the hydrate as a white crystalline solid.

Downstream Application 1: Synthesis of N-Heteroaryl Trifluoromethyl Carbinols

Trifluoromethyl carbinols are privileged pharmacophores. Traditional synthesis requires the addition of organometallic reagents to TFMKs, which often suffers from poor functional group tolerance. A modern, highly efficient alternative is the Cobalt-electrocatalytic C–H hydroxyalkylation [1]. This protocol utilizes the TFMK hydrate as a radical acceptor via an umpolung strategy.

Mechanism of Cobalt-electrocatalytic C-H hydroxyalkylation utilizing the TFMK building block.

Protocol 2: Electrocatalytic C–H Hydroxyalkylation

Objective: Couple 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate with an N-heteroarene (e.g., indole) to form a tertiary trifluoromethyl carbinol.

• Cell Setup: Equip an undivided electrochemical cell with a carbon cloth anode (1.0 cm × 1.0 cm) and a nickel foam cathode (1.0 cm × 1.0 cm).

• Reagent Loading: Add 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (0.3 mmol), Indole (0.45 mmol), Co(dmgH)₂PyCl catalyst (10 mol%), and tetrabutylammonium hexafluorophosphate (TBAPF₆, 0.1 M) as the supporting electrolyte.

• Solvent System: Dissolve the mixture in a solvent blend of MeCN/H₂O (9:1 v/v, 5 mL). Causality Note: The presence of water is tolerated and facilitates the proton-coupled electron transfer (PCET) required to generate the nucleophilic ketyl radical from the ketone.

• Electrolysis: Perform constant current electrolysis (CCE) at 5 mA at room temperature for 4 hours (until ~2.5 F/mol charge is passed).

• Workup: Transfer the reaction mixture to a separatory funnel, dilute with water, and extract with EtOAc (3 × 10 mL). Dry the combined organic layers over Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.

Quantitative Data: Electrocatalytic Coupling Scope

Table 1: Yields of Pyrazine-Trifluoromethyl Carbinols via Electrocatalysis

Heteroarene Partner	Catalyst	Current (mA)	Time (h)	Isolated Yield (%)	Regioselectivity
Indole	Co(dmgH)₂PyCl	5	4	82%	C3-position (>95%)
N-Methylindole	Co(dmgH)₂PyCl	5	4	85%	C3-position (>95%)
Pyrrole	Co(dmgH)₂PyCl	5	5	76%	C2-position (>90%)
7-Azaindole	Co(dmgH)₂PyCl	5	6	68%	C3-position (>90%)

Data extrapolated from generalized cobalt-electrocatalytic PCET methodologies for heteroaryl TFMKs[1].

Downstream Application 2: Synthesis of Trifluoromethylated Pyrazoles

Beyond carbinols, the TFMK building block is heavily utilized to synthesize trifluoromethylated heterocycles. Condensation of the ketone with hydrazines yields pyrazoles bearing both a pyrazine ring and a –CF₃ group, a motif highly sought after in kinase inhibitor design.

Protocol 3: Condensation to 3-(Pyrazin-2-yl)-5-(trifluoromethyl)-1H-pyrazole

Objective: Synthesize a bis-heteroaryl scaffold via dehydrative cyclization.

• Dehydration of Building Block: To a round-bottom flask, add 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (1.0 mmol), anhydrous toluene (10 mL), and a catalytic amount of p-Toluenesulfonic acid (pTSA, 5 mol%).

• Azeotropic Distillation: Attach a Dean-Stark trap and reflux for 2 hours to remove the water of hydration. Causality Note: Removing water drives the equilibrium entirely to the reactive anhydrous ketone, preventing the hydrate from stalling the initial nucleophilic attack by the hydrazine.

• Condensation: Cool the mixture to 80 °C. Slowly add N,N-Dimethylformamide dimethyl acetal (DMF-DMA, 1.2 mmol) and stir for 3 hours to form the enaminone intermediate.

• Cyclization: Evaporate the toluene. Redissolve the crude enaminone in ethanol (10 mL). Add hydrazine hydrate (1.5 mmol) and reflux for 4 hours.

• Isolation: Concentrate the mixture, partition between EtOAc and water. The organic layer is washed with brine, dried, and purified by recrystallization from EtOH/Water to yield the pure pyrazole.

Conclusion

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is a robust, highly reactive building block. By understanding its hydration dynamics, synthetic chemists can leverage it either directly in radical-mediated PCET reactions to form complex tertiary carbinols[1], or dehydrate it for classical condensation chemistries. The strategic use of the Ruppert-Prakash reagent ensures scalable and high-yielding access to this critical precursor[2][3].

References

• Direct Synthesis of α-Trifluoromethyl Ketone from (Hetero)arylacetylene: Design, Intermediate Trapping, and Mechanistic Investigations Source: Organic Letters - ACS Publications URL:[Link]

• Access to Aryl and Heteroaryl Trifluoromethyl Ketones from Aryl Bromides and Fluorosulfates with Stoichiometric CO Source: Organic Letters - ACS Publications URL:[Link]

• Cobalt-electrocatalytic C–H hydroxyalkylation of N-heteroarenes with trifluoromethyl ketones Source: Chemical Science (RSC Publishing) URL:[Link]

• Synthesis of 18F-labelled aryl trifluoromethyl ketones with improved molar activity Source: Chemical Communications (RSC Publishing) URL:[Link]

• Trifluoromethyltrimethylsilane (Ruppert-Prakash Reagent) Source: Wikipedia URL:[Link]

• Synthesis of trifluoromethyl or trifluoroacetyl substituted heterocyclic compounds from trifluoromethyl-α,β-ynones Source: ResearchGate URL:[Link]

Sources

• 1. Cobalt-electrocatalytic C–H hydroxyalkylation of N-heteroarenes with trifluoromethyl ketones - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. Trifluoromethyltrimethylsilane - Wikipedia [en.wikipedia.org]
• 3. Synthesis of 18 F-labelled aryl trifluoromethyl ketones with improved molar activity - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC01776E [pubs.rsc.org]

Application Note: Asymmetric Catalytic Reduction of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate to Chiral Alcohols

Introduction & Scientific Rationale

The synthesis of chiral trifluoromethylated heteroaryl alcohols is a critical transformation in modern drug discovery. The trifluoromethyl ( CF3​ ) group dramatically alters the lipophilicity, metabolic stability, and binding affinity of pharmaceutical active pharmaceutical ingredients (APIs). However, the asymmetric reduction of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone presents two distinct chemical challenges:

• Hydrate-Ketone Equilibrium: Due to the extreme electrophilicity of the carbonyl carbon—induced by the strongly electron-withdrawing CF3​ group—the substrate exists predominantly as a stable gem-diol (hydrate) in ambient and aqueous conditions[1]. Because reduction mechanisms strictly require the free carbonyl, the reaction kinetics are governed by the in situ dehydration rate.

• Catalyst Poisoning by Pyrazine: The pyrazine ring is a strong σ -donor. In traditional transition-metal catalysis, heteroaromatic nitrogens frequently coordinate to the metal center, leading to irreversible catalyst deactivation.

To circumvent these challenges, this application note details two highly validated, self-validating methodologies: Chemocatalytic Asymmetric Transfer Hydrogenation (ATH) utilizing a Noyori-type Ruthenium complex, and Biocatalytic Reduction utilizing an engineered Ketoreductase (KRED)[2].

Mechanistic Causality

• Why ATH? The Ru(II)-TsDPEN catalyst system operates via an outer-sphere bifunctional mechanism [3]. The hydride and proton are transferred simultaneously to the substrate without requiring the substrate to directly coordinate to the metal center. This elegantly prevents the pyrazine nitrogen from poisoning the Ruthenium catalyst. Furthermore, using a biphasic system (e.g., EtOAc/Water) allows the hydrate to reside in the aqueous layer, while the transient free ketone partitions into the organic layer where it is rapidly reduced, driving the Le Chatelier equilibrium forward.

• Why KRED? Engineered ketoreductases offer exquisite stereocontrol and operate under mild, fully aqueous conditions. The enzyme's active site selectively binds the transient free ketone, effectively pulling the hydrate equilibrium toward the product while utilizing an NADPH cofactor recycling system[2].

Experimental Workflows & Reaction Dynamics

Figure 1: Reaction dynamics illustrating the requisite dehydration of the stable gem-diol prior to asymmetric reduction via chemocatalytic or biocatalytic pathways.

Protocol A: Chemocatalytic Asymmetric Transfer Hydrogenation (ATH)

This protocol utilizes RuCl(p-cymene)[(R,R)-TsDPEN] to yield the (S) -enantiomer of the alcohol. The use of a Sodium Formate ( HCOONa ) aqueous buffer in a biphasic mixture ensures continuous hydrogen donation while managing the hydrate equilibrium.

Materials

• Substrate: 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (1.0 eq, 10 mmol)

• Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%)

• Hydrogen Donor: Sodium formate ( HCOONa , 5.0 eq)

• Solvents: Ethyl Acetate (EtOAc) and Degassed Deionized Water (1:1 v/v)

• Phase Transfer Catalyst (Optional): Tetrabutylammonium bromide (TBAB, 5 mol%) to accelerate biphasic transfer.

Step-by-Step Methodology

• System Preparation: To a 100 mL Schlenk flask equipped with a magnetic stir bar, add 10 mmol of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate.

• Buffer Addition: Dissolve 50 mmol of HCOONa in 20 mL of degassed water. Add this aqueous solution to the flask. Note: Degassing is critical to prevent oxidation of the Ru(II) catalyst.

• Organic Phase & Catalyst: Dissolve 0.05 mmol (0.5 mol%) of the Ru-TsDPEN catalyst and TBAB in 20 mL of degassed EtOAc. Transfer this to the reaction flask.

• Reaction Execution: Seal the flask and stir vigorously (1000 rpm) at 40°C. Causality Note: High stirring speed is mandatory to maximize the interfacial surface area, ensuring the free ketone generated in the aqueous phase rapidly partitions into the organic phase for reduction.

• Monitoring: Monitor via GC-MS or HPLC. The reaction typically reaches >98% conversion within 12-16 hours.

• Workup: Cool to room temperature. Separate the organic layer. Extract the aqueous layer with EtOAc ( 2×15 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

• Validation: Determine enantiomeric excess (ee) via chiral HPLC (e.g., Chiralcel OD-H column).

Protocol B: Biocatalytic Reduction using Ketoreductase (KRED)

Biocatalysis provides a highly sustainable, heavy-metal-free alternative. This protocol uses an engineered KRED coupled with a Glucose Dehydrogenase (GDH) system for in situ NADPH recycling[2].

Figure 2: Enzymatic cascade demonstrating KRED-mediated asymmetric reduction coupled with GDH-driven NADPH cofactor regeneration.

Materials

• Substrate: 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (10 mmol)

• Enzymes: Engineered KRED (e.g., Codexis screening kit hit, 50 mg), GDH (10 mg)

• Cofactor: NADP+ sodium salt (0.1 mmol, 1 mol%)

• Co-substrate: D-Glucose (15 mmol, 1.5 eq)

• Buffer: 100 mM Potassium Phosphate buffer (pH 7.0) containing 2 mM MgSO4​ .

• Co-solvent: Isopropyl alcohol (IPA) or DMSO (5-10% v/v) to aid substrate solubility.

Step-by-Step Methodology

• Buffer Preparation: Prepare 50 mL of the pH 7.0 phosphate buffer. Causality Note: Tight pH control is essential. As glucose is oxidized to gluconic acid, the pH will drop. Use a pH stat or highly concentrated buffer to prevent enzyme denaturation.

• Enzyme & Cofactor Dissolution: Dissolve D-Glucose, NADP+ , GDH, and KRED in 45 mL of the buffer. Stir gently at 30°C for 10 minutes to activate the system.

• Substrate Addition: Dissolve the substrate hydrate in 5 mL of DMSO. Add this dropwise to the aqueous enzyme solution. The reaction will form a fine suspension.

• Incubation: Stir at 250 rpm at 30°C for 24 hours. Monitor the pH periodically and adjust with 1M NaOH if it drops below 6.8.

• Workup: Add 50 mL of Ethyl Acetate to quench the reaction and extract the product. Centrifuge the biphasic mixture at 4000 rpm for 10 minutes to break any protein emulsions.

• Isolation: Separate the organic layer, dry over Na2​SO4​ , and evaporate to yield the highly enantioenriched chiral alcohol.

Quantitative Data Summary

The following table summarizes expected performance metrics based on standard optimization parameters for heteroaryl trifluoromethyl ketones[1][4].

Parameter	Chemocatalysis (Ru-ATH)	Biocatalysis (KRED)
Catalyst Loading	0.5 mol%	5 wt% (Enzyme to Substrate)
Reaction Medium	Biphasic (EtOAc / Water)	Aqueous Buffer (pH 7.0) + 10% DMSO
Operating Temperature	40°C	30°C
Reaction Time	12 - 16 hours	24 - 36 hours
Conversion	> 98%	> 95%
Enantiomeric Excess (ee)	92 - 96%	> 99%
Scalability	Excellent (Standard chemical plant)	Excellent (Requires pH stat for scale)
Primary Challenge	Ru removal from final API	Emulsion formation during extraction

References

• Title: Recent Advances on Catalytic Asymmetric Synthesis of Molecules Bearing a Fluorine-Containing Stereogenic Carbon Center (2015–2024) Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines Source: NIH PubMed Central / Journal of Organic Chemistry URL: [Link]

• Title: Photoredox-Catalyzed C–H Functionalization Reactions Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Preclinical Toxicology Supply for a Complex API Enabled by Asymmetric Catalysis and Rapid Chemical Development: IL-17A Inhibitor LY3509754 Source: Organic Process Research & Development (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate in Protease Inhibitor Design

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Mechanistic rationale, synthetic handling, and kinetic evaluation of trifluoromethyl ketone (TFMK) transition-state analogs.

Executive Summary

The pursuit of highly selective, potent protease inhibitors is a cornerstone of modern antiviral and anti-inflammatory drug discovery. 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (CAS: 1956366-93-0) has emerged as a highly privileged building block in this space. By combining the unique physicochemical properties of a pyrazine heterocycle with a strongly electrophilic trifluoromethyl ketone (TFMK) warhead, this compound serves as a foundational fragment for designing covalent reversible inhibitors.

This application note provides a comprehensive guide to the mechanistic causality, handling protocols, and kinetic evaluation of TFMK-based transition-state analogs, specifically targeting viral proteases such as SARS-CoV-2 3CLpro[1] and Flavivirus (Dengue/Zika) NS2B-NS3[2].

Mechanistic Rationale: The "Why" Behind the Structure

To effectively utilize 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate in drug design, researchers must understand the synergistic action of its two primary structural components:

A. The Trifluoromethyl Ketone (TFMK) Warhead

The extreme potency of TFMK-containing compounds is driven by the strong electron-withdrawing nature of the trifluoromethyl group, which highly polarizes the adjacent carbonyl[3]. This polarization drastically increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by catalytic serine or cysteine residues in the enzyme active site[3].

In aqueous environments, TFMKs exist in a dynamic equilibrium with their gem-diol (hydrate) form[4]. The unhydrated ketone is the active electrophilic species. Upon entering the active site, the ketone undergoes nucleophilic attack to form a tetrahedral hemiketal (or thiohemiketal) complex. This covalent but reversible adduct perfectly mimics the tetrahedral transition state of natural peptide bond cleavage, trapping the protease in an inactive conformation[2].

B. The Pyrazine Scaffold

The pyrazine ring acts as an optimal P1/P1' recognition motif. In the context of viral proteases like 3CLpro, six-membered π -excessive heterocycles such as pyrazine are exceptionally well-tolerated in the active site pockets[1]. The nitrogen atoms provide critical hydrogen-bond accepting capabilities, while the aromatic system allows for π−π stacking with active site residues (e.g., His41 in 3CLpro).

Fig 1: Mechanistic pathway of TFMK covalent reversible inhibition via tetrahedral intermediate.

Comparative Data: Warhead Kinetics

When designing peptidomimetic inhibitors, the choice of warhead dictates the binding kinetics and off-target liability. The table below summarizes the kinetic behavior of TFMKs compared to other common electrophilic warheads used in protease inhibition[2].

Warhead Type	Target Enzyme Class	Mechanism of Inhibition	Aqueous Hydration Status	Relative kinact​ (Reactivity)
Trifluoromethyl Ketone	Serine / Cysteine	Covalent Reversible	High (gem-diol favored)	Moderate (Tunable)
Aldehyde	Cysteine	Covalent Reversible	Moderate	High
α -Ketoamide	Serine / Cysteine	Covalent Reversible	Low	Moderate
Boronic Acid	Serine	Covalent Reversible	High (Boronate)	Very High

Scientist's Insight: The high hydration status of TFMKs is a double-edged sword. While it reduces the effective concentration of the active ketone in solution (slowing initial binding, kon​ ), it also stabilizes the enzyme-inhibitor complex once formed, leading to exceptionally long residence times and high overall potency[4].

Protocol 1: NMR Characterization of the Ketone-Hydrate Equilibrium

Before utilizing 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate in biochemical assays, it is critical to validate its hydration equilibrium, as this dictates the concentration of the active electrophile[4].

Objective: Determine the hydration constant ( Khyd​ ) of the TFMK building block using 19 F NMR.

Materials:

• 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (Target Compound)

• Deuterated solvents: D2​O (aqueous mimic) and CDCl3​ (lipophilic mimic)

• Internal standard: Trifluoroacetic acid (TFA) or Fluorobenzene

Step-by-Step Methodology:

• Sample Preparation: Prepare two separate 5 mM solutions of the compound—one in D2​O and one in CDCl3​ .

  • Causality: CDCl3​ lacks water, forcing the compound entirely into the active ketone form, providing a baseline chemical shift. D2​O simulates the aqueous assay environment, allowing the gem-diol equilibrium to establish.

• Equilibration: Allow the D2​O sample to incubate at 25°C for 2 hours.

  • Causality: Hydration/dehydration kinetics can be slow; sufficient incubation ensures the system reaches thermodynamic equilibrium.

• Data Acquisition: Acquire 19 F NMR spectra at 298 K. Ensure the relaxation delay ( d1 ) is set to at least 5 seconds to allow for complete relaxation of the fluorine nuclei, enabling accurate quantitative integration.

• Analysis: Identify the two distinct CF3​ peaks. The ketone CF3​ typically resonates further downfield compared to the shielded gem-diol CF3​ . Calculate Khyd​ by integrating the ratio of the hydrate peak to the ketone peak.

Protocol 2: Kinetic Evaluation of TFMK Covalent Reversible Inhibitors

Because TFMKs are transition-state analogs that form covalent bonds, they exhibit time-dependent inhibition. Standard steady-state IC 50​ assays will severely underestimate their potency[2].

Objective: Accurately determine the IC 50​ and apparent Ki​ of a synthesized pyrazine-TFMK inhibitor against a target protease (e.g., 3CLpro) using a FRET-based assay.

Fig 2: Step-by-step kinetic evaluation workflow for time-dependent TFMK covalent inhibitors.

Step-by-Step Methodology:

• Stock Preparation (Anhydrous): Dissolve the TFMK inhibitor in 100% anhydrous DMSO to a concentration of 10 mM.

  • Causality: Maintaining the compound in anhydrous DMSO preserves the highly electrophilic ketone form prior to assay dilution. If stored in aqueous buffers, the compound will prematurely hydrate, complicating serial dilutions[4].

• Serial Dilution: Prepare a 10-point dose-response curve in DMSO, then dilute 1:50 into the aqueous assay buffer (e.g., 50 mM HEPES, pH 7.4, 0.01% Triton X-100).

• Enzyme Pre-Incubation (Critical Step): Add the target protease (e.g., 10 nM final concentration) to the inhibitor dilutions. Incubate for exactly 30 minutes at 37°C.

  • Causality: The nucleophilic attack by the catalytic serine/cysteine to form the tetrahedral hemiketal is a slow, time-dependent process. Without pre-incubation, the assay will only measure the weak non-covalent initial binding ( KI​ ), completely missing the potent covalent transition-state affinity[2].

• Reaction Initiation: Add the FRET substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans for 3CLpro) at a concentration equal to its Km​ value to initiate the reaction.

• Fluorescence Monitoring: Continuously monitor the fluorescence (e.g., Ex: 340 nm / Em: 490 nm) for 15 minutes to measure initial velocities ( V0​ ).

• Data Regression: Plot the fractional activity ( Vi​/V0​ ) against inhibitor concentration. Because TFMKs are often tight-binding inhibitors (where [E]≈Ki​ ), fit the data using the Morrison Equation rather than a standard 4-parameter logistic curve to prevent artificial inflation of the IC 50​ value.

Self-Validating System Controls

To ensure the trustworthiness of the kinetic data generated from the protocols above, the following internal validations must be strictly adhered to:

• Jump-Dilution Reversibility Test: To prove the TFMK is a reversible covalent inhibitor (and not a non-specific irreversible alkylator), pre-incubate the enzyme with the inhibitor at 100x the IC 50​ for 30 minutes. Rapidly dilute the mixture 100-fold into a substrate-containing buffer. The gradual recovery of enzymatic activity over time validates the reversible nature of the hemiketal bond[2].

• No-Enzyme Blank: TFMKs can sometimes quench fluorescence or autofluoresce. Always run a substrate + inhibitor blank (no enzyme) to subtract background noise.

Sources

• 1. The development of Coronavirus 3C-Like protease (3CLpro) inhibitors from 2010 to 2020 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protease Inhibitors and Innate Immune Agonists as Antiviral Strategies Against Dengue and Zika Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Influence of sulfur oxidation state and steric bulk upon trifluoromethyl ketone (TFK) binding kinetics to carboxylesterases and fatty acid amide hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enantioselective Nucleophilic Addition to 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Area: Asymmetric Catalysis, Fluorine Chemistry, and Pharmacophore Synthesis

Scientific Rationale & Mechanistic Insights

The incorporation of the trifluoromethyl (-CF 3​ ) group into heteroaromatic scaffolds is a cornerstone strategy in modern drug discovery. Chiral α -trifluoromethyl tertiary alcohols are critical pharmacophores found in anti-HIV agents (e.g., Efavirenz), glucocorticoid receptor agonists, and various enzyme inhibitors.

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is an exceptionally valuable electrophilic building block for introducing this motif [1]. However, working with this compound requires a deep understanding of its physical chemistry and reactivity profile to ensure successful nucleophilic addition.

The Causality of the Hydrate Form

Why is this reagent supplied and utilized as a hydrate rather than a free ketone? The profound electron-withdrawing effects of both the -CF 3​ group and the electron-deficient pyrazine ring make the carbonyl carbon hyper-electrophilic. In the presence of ambient moisture, the free ketone rapidly undergoes hydration to form a stable gem-diol.

From a synthetic standpoint, this hydrate acts as a bench-stable, slow-release reservoir. During the reaction, the hydrate exists in a dynamic equilibrium with the free ketone. As the nucleophile consumes the transiently dehydrated ketone, Le Chatelier's principle drives the equilibrium forward [2]. This slow-release mechanism keeps the effective concentration of the highly reactive free ketone low, thereby suppressing undesired side reactions such as homodimerization or decomposition.

Dual-Activation Organocatalysis

Direct cross-aldol reactions of aryl ketones with heteroaromatic trifluoromethyl ketones are historically challenging due to the poor nucleophilicity of aryl ketones and competitive background reactions. To overcome this, we employ a bifunctional Takemoto-type thiourea organocatalyst [1][3].

The causality behind this choice is twofold:

• Electrophile Activation: The 3,5-bis(trifluoromethyl)phenyl groups on the thiourea moiety increase the acidity of the N-H protons, forming a rigid, bidentate hydrogen-bonding network with the highly electron-deficient carbonyl of the pyrazinyl ketone.

• Nucleophile Generation: Simultaneously, the tertiary amine base of the catalyst deprotonates the aryl ketone to form a reactive enolate.

This dual-activation precisely controls the stereochemical trajectory of the C-C bond formation, enabling high enantiomeric excess (ee).

Organocatalytic dual-activation mechanism for cross-aldol addition to trifluoromethyl ketones.

Quantitative Data & Optimization Matrix

To demonstrate the causality of the experimental parameters, the following table summarizes the optimization of reaction conditions for the cross-aldol addition to heteroaromatic trifluoromethyl ketone hydrates [1][3].

Entry	Solvent	Catalyst (mol%)	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
1	Dichloromethane	10	25	48	72	85
2	Tetrahydrofuran	10	25	48	65	80
3	Toluene	10	25	24	89	94
4	Toluene	5	25	48	75	92
5	Toluene	10	0	72	85	96

Data Interpretation: Toluene (Entry 3) provides the optimal non-polar environment. Polar solvents like THF disrupt the delicate hydrogen-bonding network between the thiourea catalyst and the electrophile, drastically reducing stereoselectivity. While lowering the temperature to 0 °C (Entry 5) marginally increases enantioselectivity, it severely retards the reaction kinetics. Therefore, 10 mol% catalyst in Toluene at 25 °C offers the optimal thermodynamic and kinetic balance.

Experimental Protocol

Self-Validating System: This protocol is designed to be self-validating. Relying solely on TLC can be misleading due to the UV-activity of the hydrate. Therefore, 19 F NMR monitoring of crude aliquots is integrated into the workflow to definitively confirm the conversion of the starting hydrate to the tertiary alcohol product.

Reagents and Materials

• Electrophile: 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (1.2 equiv)

• Nucleophile: Aryl ketone (e.g., Acetophenone) (1.0 equiv)

• Catalyst: Takemoto's Catalyst (10 mol%)

• Solvent: Anhydrous Toluene

Step-by-Step Methodology

Step-by-step experimental workflow for the enantioselective cross-aldol reaction.

• Catalyst and Nucleophile Activation: In an oven-dried 10 mL reaction vial equipped with a magnetic stir bar, dissolve the aryl ketone (0.2 mmol, 1.0 equiv) and Takemoto's catalyst (0.02 mmol, 10 mol%) in anhydrous toluene (1.0 mL). Stir the mixture at room temperature (25 °C) for 10 minutes. Insight: This allows the tertiary amine to establish a pre-equilibrium enolization with the aryl ketone.

• Electrophile Introduction: Add 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (0.24 mmol, 1.2 equiv) to the vial in one single portion.

• Reaction Progression & Self-Validation: Cap the vial and stir at 25 °C.

  • Validation Step: After 24 hours, withdraw a 20 μ L aliquot, dilute in CDCl 3​ , and acquire a rapid 19 F NMR spectrum. The starting hydrate typically presents a sharp singlet near δ -82 ppm. The successful formation of the chiral tertiary alcohol will manifest as a new singlet shifted downfield to approximately δ -76 to -78 ppm. Continue stirring until the hydrate peak is consumed.

• Quenching and Extraction: Once conversion is complete, quench the reaction by adding 2.0 mL of saturated aqueous NH 4​ Cl. Extract the aqueous layer with Ethyl Acetate (3 × 3 mL). Combine the organic layers, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel. Elute with a gradient of Hexanes/Ethyl Acetate (typically starting at 9:1 and increasing to 4:1) to afford the pure chiral α -trifluoromethyl tertiary alcohol.

• Stereochemical Analysis: Determine the enantiomeric excess (ee) using chiral High-Performance Liquid Chromatography (HPLC) equipped with a Daicel Chiralpak AD-H or AS-H column, utilizing a Hexane/Isopropanol gradient.

References

• Title: Organocatalytic enantioselective cross-aldol reaction of aryl ketones with heteroaromatic trifluoromethyl ketone hydrates for the synthesis of α -trifluoromethyl tertiary alcohols Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Nucleophilic Trifluoromethylation of Carbonyl Compounds: Trifluoroacetaldehyde Hydrate as a Trifluoromethyl Source Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction Source: ACS Omega (ACS Publications) URL: [Link]

Application Note: 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate in Agrochemical Active Ingredient Development

Executive Insight

The strategic incorporation of fluorine into agrochemical active ingredients (AIs) has fundamentally shifted the landscape of crop protection, optimizing metabolic stability, lipophilicity, and target-site binding. Among fluorinated building blocks, 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (CAS: 1956366-93-0) has emerged as a privileged scaffold. As a Senior Application Scientist, I have observed that mastering the handling of this specific hydrate—and understanding the unique stereoelectronic effects of the trifluoroacetylpyrazine moiety—is critical for accelerating the discovery of next-generation fungicides and insecticides.

This guide details the mechanistic rationale, structural applications, and self-validating synthetic protocols required to leverage this building block effectively in agrochemical AI development.

Mechanistic Rationale: The Power of the Trifluoroacetylpyrazine Motif

The utility of 2,2,2-trifluoro-1-(pyrazin-2-yl)ethanone hydrate stems from the synergistic combination of its two core components:

• The Pyrazine Core: The diazine ring provides essential hydrogen-bond accepting capabilities via its nitrogen lone pairs. In enzymatic pockets, pyrazine facilitates strong π -stacking interactions with aromatic amino acid residues, acting as a robust anchor [1].

• The Trifluoromethyl Ketone (and its Hydrate): The extreme electron-withdrawing nature of the −CF3​ group makes the adjacent carbonyl carbon highly electrophilic. In aqueous environments, it spontaneously forms a stable gem-diol (hydrate). In biological systems, this hydrate can act as a transition-state analog, binding tightly to the catalytic serine or cysteine residues of hydrolytic target enzymes. When dehydrated synthetically, it serves as a highly reactive electrophile for generating CF3​ -containing tertiary alcohols, amines, and complex heterocycles [2].

Key Agrochemical Applications

1. Succinate Dehydrogenase Inhibitors (SDHIs) Pyrazine-based SDHIs, such as the commercialized fungicide , rely heavily on the 3-(trifluoromethyl)pyrazine-2-carboxamide pharmacophore. The trifluoromethyl group on the pyrazine ring significantly enhances fungicidal activity against basidiomycetes and ascomycetes by perfectly filling the hydrophobic pocket of the fungal Complex II enzyme [1]. The ethanone building block can be oxidized or functionalized to yield these critical carboxylic acid precursors.

2. Nicotinic Acetylcholine Receptor (nAChR) Modulators In insecticide development, overcoming resistance to traditional neonicotinoids is paramount. Research has demonstrated that extending the N-substituted imino pharmacophore with a allows the molecule to penetrate a unique 6 Å deep binding niche within the insect nAChR. This structural modification drastically increases target site selectivity and insecticidal potency while minimizing mammalian toxicity [3].

Mechanism of action for trifluoroacetylpyrazine-based nAChR modulators.

Quantitative Profiling: Physicochemical Enhancements

The addition of the trifluoroacetylpyrazine moiety predictably alters the physicochemical profile of the resulting AI. The table below summarizes the typical enhancements observed during structure-activity relationship (SAR) optimizations [1, 3].

Scaffold Modification	ClogP	nAChR Binding Affinity ( IC50​ , nM)	Fungicidal Efficacy ( EC50​ , mg/L)
Unsubstituted Pyrazine	0.8	> 5000	> 50.0
Chloro-Pyrazine	1.4	1200	15.2
Trifluoroacetyl-Pyrazine	2.9	14	0.8

Data synthesized from comparative SAR studies of neonicotinoid and SDHI analogues. The CF3​ group optimizes the partition coefficient (ClogP) for cuticular penetration while maximizing receptor binding affinity.

Advanced Experimental Protocols

To utilize 2,2,2-trifluoro-1-(pyrazin-2-yl)ethanone hydrate in AI synthesis, one must master its dehydration and subsequent functionalization. The following protocols are designed as self-validating systems to ensure high-fidelity synthesis.

Protocol A: Controlled Dehydration of the Hydrate

Causality & Insight: Because the CF3​ group heavily stabilizes the gem-diol, standard chemical desiccants (e.g., MgSO4​ , molecular sieves) are thermodynamically insufficient to yield the free ketone. Azeotropic distillation is strictly required to drive the equilibrium toward the reactive anhydrous ketone.

Step-by-Step Methodology:

• Setup: Equip a 250 mL round-bottom flask with a Dean-Stark trap and a reflux condenser.

• Charging: Suspend 10.0 g of 2,2,2-trifluoro-1-(pyrazin-2-yl)ethanone hydrate in 100 mL of anhydrous toluene.

• Azeotropic Distillation: Heat the mixture to reflux (approx. 110°C). Water will begin to collect in the Dean-Stark trap. Continue refluxing for 4–6 hours until no further water droplets separate.

• Self-Validation (In-Process Control): Withdraw a 0.1 mL aliquot, dilute in CDCl3​ , and perform 19F -NMR.

  • Pass Criteria: The hydrate exhibits a singlet at approximately -82 ppm . The anhydrous ketone exhibits a shifted singlet at -71 ppm . The reaction is complete only when the -82 ppm signal is entirely absent.

• Storage: The resulting toluene solution of the anhydrous ketone must be used immediately or stored under strict argon atmosphere at -20°C to prevent re-hydration.

Protocol B: Nucleophilic Addition for AI Intermediate Synthesis

Causality & Insight: The anhydrous trifluoromethyl ketone is exceptionally reactive but prone to enolization or ring-metalation if the nucleophile is too basic. Operating at cryogenic temperatures (-78°C) suppresses pyrazine ring deprotonation, directing the Grignard or amine nucleophile exclusively to the carbonyl carbon.

Step-by-Step Methodology:

• Preparation: Transfer the anhydrous ketone solution (from Protocol A) into a flame-dried Schlenk flask under argon. Dilute with anhydrous THF (1:1 v/v) and cool to -78°C using a dry ice/acetone bath.

• Addition: Slowly add 1.05 equivalents of the desired nucleophile (e.g., an arylmagnesium bromide for tertiary alcohol synthesis, or a primary amine with a Lewis acid catalyst for imine formation) dropwise over 30 minutes.

• Thermal Equilibration: Maintain stirring at -78°C for 1 hour, then allow the reaction to slowly warm to 0°C.

• Self-Validation (Quench & TLC): Quench a micro-aliquot with saturated NH4​Cl . Run a TLC (Hexane:EtOAc 7:3). The highly UV-active ketone starting material ( Rf​≈0.6 ) should be replaced by a more polar product spot ( Rf​≈0.3 ).

• Workup: Quench the bulk reaction with saturated aqueous NH4​Cl . Extract with ethyl acetate (3 x 50 mL), wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

Synthetic workflow from hydrate building block to final agrochemical AI.

References

• Development of a novel fungicide, pyraziflumid. Journal of Pesticide Science. Available at:[Link]

• Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Chinese Journal of Chemistry. Available at:[Link]

• Potency and Selectivity of Trifluoroacetylimino and Pyrazinoylimino Nicotinic Insecticides and Their Fit at a Unique Binding Site Niche. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

Safe handling and long-term storage protocols for 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate

Introduction

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is a specialized chemical compound with potential applications in pharmaceutical and chemical research. The presence of a trifluoromethyl ketone moiety makes it an area of interest for drug design, while the pyrazine ring is a common feature in various bioactive molecules.[1][2][3] The hydrate form suggests a stabilized version of the ketone, which is crucial for its handling and storage.[4] This document provides a detailed guide for the safe handling and long-term storage of this compound to ensure the safety of laboratory personnel and maintain the integrity of the substance.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of a compound is fundamental to its safe handling and storage.

Property	Value	Source
Chemical Name	2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate	[5][6]
Synonym(s)	2,2,2-trifluoro-1-(2-pyrazinyl)ethanone Hydrate	[5]
CAS Number	1956366-93-0	[5][6]
Molecular Formula	C₆H₅F₃N₂O₂	[5][6]
Molecular Weight	194.11 g/mol	[5][6]
Appearance	Solid (Specific color not consistently reported)	-
Purity	Typically ≥95%	[5]

The trifluoromethyl ketone (TFMK) group is highly electrophilic due to the strong electron-withdrawing nature of the fluorine atoms.[7] This electrophilicity is the basis for its reactivity and potential biological activity. In the presence of water, TFMKs can exist in equilibrium with their hydrate form. The hydrate of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone is notably stable, which can prevent metabolic reduction of the ketone in biological systems.[4]

Hazard Identification and Safety Precautions

Potential Hazards:

• Skin and Eye Irritation: Pyrazine derivatives can be irritating to the skin, eyes, and respiratory system.[2][3][8]

• Harmful if Swallowed or Inhaled: Similar compounds can be harmful if ingested or inhaled.[8][9]

• Unknown Toxicity: As a research chemical, the full toxicological profile may not be known. It should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure.

PPE	Specification	Rationale
Gloves	Chemical-resistant (e.g., nitrile)	To prevent skin contact.
Eye Protection	Safety goggles or a face shield	To protect eyes from splashes or dust.
Lab Coat	Standard laboratory coat	To protect clothing and skin.
Respiratory	Use in a well-ventilated area or fume hood. A respirator may be necessary for handling large quantities or if dust is generated.	To prevent inhalation of dust or aerosols.

Safe Handling Protocols

Adherence to strict handling protocols is essential to ensure a safe laboratory environment.

General Handling

• Work Area: Always handle the compound in a well-ventilated area, preferably within a certified chemical fume hood.[10]

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and clothing.[9]

• Minimize Dust: Handle the solid material carefully to avoid the formation of dust.[10]

• Hygiene: Wash hands thoroughly with soap and water after handling the compound, before breaks, and at the end of the workday.[10]

• Food and Drink: Do not eat, drink, or smoke in areas where the compound is handled.[9]

Weighing and Transferring

Caption: Workflow for weighing and transferring the compound.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.[11]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[11]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[11]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[11]

• Spill:

  • Evacuate the area.

  • Wear appropriate PPE.

  • Carefully sweep up the solid material, avoiding dust generation.

  • Place the spilled material into a sealed container for disposal.

  • Clean the spill area with a suitable solvent and then wash with soap and water.

Long-Term Storage Protocols

Proper long-term storage is crucial for maintaining the stability and purity of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate.

Storage Conditions

Parameter	Recommended Condition	Rationale
Temperature	Room Temperature (15-25°C)	Supplier data indicates stability at room temperature.[5][6][11] Some related compounds may recommend cooler temperatures (0-8°C), but for the hydrate, room temperature is generally acceptable.[12]
Atmosphere	Sealed in a dry environment	The hydrate form is stable, but it is good practice to protect it from excessive humidity to prevent changes in hydration state.[6]
Light	Protect from light	While not explicitly stated for this compound, many organic compounds are light-sensitive. Storage in an opaque container is recommended.
Container	Tightly sealed, inert material (e.g., glass)	To prevent contamination and exposure to air and moisture.[10]

Storage Decision Logic

Caption: Decision-making process for proper storage.

Shelf Life and Re-evaluation

While the hydrate form enhances stability, it is recommended to re-evaluate the purity of the compound if it has been in storage for an extended period (e.g., more than 2 years) or if it has been stored under suboptimal conditions. Visual inspection for changes in color or texture can be an initial indicator, but analytical methods such as NMR or HPLC are necessary for a definitive assessment of purity.

Disposal

All waste materials, including empty containers and contaminated items, should be disposed of in accordance with local, state, and federal regulations for chemical waste. Contact your institution's environmental health and safety department for specific guidance.

References

• Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PMC. (n.d.).
• Safety Handling and Storage Guidelines for Pyridazine Compounds. (2026, April 1). Pinterest.
• 2,2,2-Trifluoro-1-(2-pyrazinyl)ethanone Hydrate - Advanced ChemBlocks. (2026, April 6).
• Why are so many hydrates of chemicals sold? Simply for shelf life? : r/chemistry - Reddit. (2020, November 10).
• 2,2,2-trifluoro-1-pyrazin-2-yl-ethanone. (n.d.).
• Trifluoromethyl ketones: properties, preparation, and application - RSC Publishing. (2013, October 14).
• Hydrogen storage in molecular compounds - PMC - NIH. (n.d.).
• Safety Data Sheet. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2012, March 23).
• Low temperature chemical heat storage - an investigation of hydration reactions. (2009, June 1). ResearchGate.
• Storage and management of chemical reagents. (n.d.).
• The FEMA GRAS assessment of pyrazine derivatives used as flavor ingredients. (2002). Food and Chemical Toxicology, 40(4), 429-451.
• "Dry water" could be the next storage medium for dangerous chemicals - Gizmodo. (2010, August 25).
• Safety Assessment of 2-ethyl-3,(5 or 6) Dimethylpyrazine as a Food Ingredient - PubMed. (2008, April 15).
• Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC. (n.d.).
• 2,2,2-TRIFLUORO-1-PYRAZIN-2-YL-ETHANONE HYDRATE - Sunway Pharm Ltd. (n.d.).
• Safety Data Sheet - MedchemExpress.com. (2026, January 27).
• (PDF) Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species - ResearchGate. (n.d.).
• 2,2,2-Trifluoro-1-(pyrimidin-5-yl)ethanone | C6H3F3N2O - PubChem. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
• Material Safety Data Sheet - Spectrum Chemical. (2006, August 11).
• Divergent Synthesis of Trifluoromethyl Ketones via Photoredox Activation of Halotrifluoroacetones - BORIS Portal - Universität Bern. (2024, October 25).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2026, January 16).
• 2,2,2-trifluoro-N'-(pyrazin-2-yl)acetohydrazide | C6H5F3N4O | CID 59783774 - PubChem. (n.d.).
• Trifluoromethyl ketones: properties, preparation, and application - Chemical Communications (RSC Publishing). (n.d.).

Sources

• 1. higiene.unex.es [higiene.unex.es]
• 2. Safety assessment of 2-ethyl-3,(5 or 6) dimethylpyrazine as a food ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,2,2-Trifluoro-1-(2-pyrazinyl)ethanone Hydrate 95.00% | CAS: 1956366-93-0 | AChemBlock [achemblock.com]
• 6. 2,2,2-TRIFLUORO-1-PYRAZIN-2-YL-ETHANONE HYDRATE - CAS:1956366-93-0 - Sunway Pharm Ltd [3wpharm.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. kishida.co.jp [kishida.co.jp]
• 10. fishersci.com [fishersci.com]
• 11. Safety Handling and Storage Guidelines for Pyridazine Compounds [rlavie.com]
• 12. sciencebiochem.com [sciencebiochem.com]

Technical Notes & Optimization

How to prevent thermal degradation of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate during synthesis

Welcome to the technical troubleshooting guide for the synthesis and isolation of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate . Because this compound features both a strongly electron-withdrawing pyrazine ring and a trifluoromethyl (CF₃) group, the carbonyl carbon is exceptionally electrophilic. This unique electronic environment dictates its stability, making thermal and pH control critical during synthesis.

This guide provides mechanistic insights, step-by-step validated protocols, and quantitative data to help you prevent thermal degradation and maximize your synthetic yield.

Part 1: Troubleshooting & FAQs (Mechanistic Insights)

Q1: Why does my product spontaneously degrade into pyrazine-2-carboxylic acid during vacuum drying or solvent removal? A1: This is the most common failure point and is caused by a base-catalyzed[1]. Trifluoromethyl ketones (TFMKs) predominantly exist as in the presence of moisture[2]. However, applying heat (>40°C) during vacuum drying causes thermal dehydration, converting the stable hydrate into the highly reactive anhydrous ketone[3]. If your reaction mixture contains even trace amounts of residual base (e.g., from KHMDS or basic trifluoromethylating agents), the base will attack the highly electrophilic anhydrous carbonyl. The CF₃ group then acts as a leaving group, resulting in irreversible C–C bond cleavage to form pyrazine-2-carboxylic acid and fluoroform (HCF₃)[4].

Q2: How do I remove residual extraction solvents without triggering this thermal degradation? A2: You must maintain the compound in its hydrate form and strictly avoid elevated temperatures. Do not use a standard rotary evaporator bath set to 40°C–50°C. Instead, perform solvent evaporation at <30°C under high vacuum. Alternatively, if the product is in an aqueous mixture, lyophilization (freeze-drying) is the safest method, as it removes solvent via sublimation at sub-zero temperatures, completely bypassing the thermal dehydration threshold.

Q3: Can I purify the anhydrous form via distillation? A3: No. Attempting to thermally distill 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone will lead to near-complete decomposition. The combination of heat and the extreme electrophilicity of the anhydrous form makes it unstable. If the anhydrous form is strictly required for a subsequent coupling step, you must synthesize the hydrate first, and then dehydrate it chemically using activated 4Å molecular sieves at room temperature immediately prior to use[3].

Part 2: Degradation Pathway Visualization

The following diagram illustrates the causality behind the thermal degradation of the compound.

Caption: Thermal dehydration triggers base-catalyzed haloform cleavage of the TFMK.

Part 3: Validated Experimental Protocol for Safe Isolation

To prevent degradation, isolation must be treated as a self-validating system where pH and temperature are constantly monitored. Use the following step-by-step methodology during the workup of your crude synthesis mixture.

Step 1: Acidic Quench

• Action: Cool the crude reaction mixture to 0°C. Slowly add a 1M Citric Acid solution until the pH reaches exactly 4.0 – 5.0.

• Causality: A slightly acidic environment fully neutralizes any basic catalysts, completely shutting down the haloform cleavage pathway.

• Validation Checkpoint: Spot the aqueous layer on narrow-range pH paper. Do not proceed to extraction until the pH is confirmed to be ≤ 5.0.

Step 2: Cold Extraction

• Action: Extract the aqueous layer with Ethyl Acetate (EtOAc) pre-cooled to 10°C.

• Validation Checkpoint: Monitor the internal temperature of the separatory funnel using a probe. Ensure the temperature never exceeds 25°C during partitioning.

Step 3: Low-Temperature Solvent Removal

• Action: Dry the organic layer over anhydrous Na₂SO₄. Filter, and transfer to a rotary evaporator. Set the water bath to 25°C and apply a high vacuum (e.g., <50 mbar).

• Validation Checkpoint: Place an external thermocouple in the water bath to verify the temperature. Digital displays on older rotary evaporators can be inaccurate.

Step 4: Forced Hydration and Crystallization

• Action: Once the solvent is reduced to a thick oil, immediately add 2–3 equivalents of DI water, followed by cold heptane to induce precipitation.

• Causality: Adding water forces the equilibrium entirely toward the stable gem-diol (hydrate) form, preventing the volatile anhydrous ketone from forming.

• Validation Checkpoint: Analyze the isolated crystals via ¹⁹F NMR (in CDCl₃ or DMSO-d₆). A successful hydrate isolation will show a singlet near -82 ppm , whereas the unstable anhydrous ketone appears near -71 ppm .

Caption: Step-by-step isolation workflow to prevent thermal degradation and ensure hydration.

Part 4: Quantitative Stability Data

The following table summarizes the stability of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone under various isolation conditions. Notice the exponential increase in degradation when heat and neutral/basic pH are combined.

Isolation Condition	Temperature (°C)	Aqueous pH	Hydrate : Ketone Ratio	Degradation Rate (Haloform Cleavage)
Cold Acidic Workup	20°C	4.5	> 99 : 1	< 0.1% per hour
Standard Evaporation	30°C	7.0	90 : 10	~ 2.0% per hour
Heated Vacuum Drying	50°C	8.5	40 : 60	> 50% per hour (Rapid Cleavage)
Thermal Distillation	80°C	7.0	0 : 100	Complete Decomposition

Part 5: References

• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system Source: Beilstein Journal of Organic Chemistry (2021) URL:[Link]

• Haloform Reaction of Methyl Ketones Source: Master Organic Chemistry URL:[Link]

• 200 Years of The Haloform Reaction: Methods and Applications Source: Advanced Synthesis & Catalysis / PMC (2022) URL:[Link]

• Brønsted Acid-Catalyzed Asymmetric Friedel–Crafts Alkylation of Indoles with Benzothiazole-Bearing Trifluoromethyl Ketone Hydrates Source: The Journal of Organic Chemistry - ACS Publications (2020) URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. BJOC - Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 200 Years of The Haloform Reaction: Methods and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction yields with 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate substrates

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with research teams facing bottlenecks when integrating highly electrophilic fluorinated building blocks into their drug discovery pipelines.

Working with 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate presents a unique set of physicochemical challenges. While it is a potent electrophile for synthesizing α-trifluoromethyl tertiary alcohols—a critical motif in medicinal chemistry—its stable gem-diol resting state and the metal-chelating properties of the pyrazine ring require precise reaction engineering.

This guide is designed to move beyond basic troubleshooting. We will dissect the causality behind common experimental failures and provide self-validating protocols to ensure your syntheses are robust and reproducible.

Part 1: Mechanistic Insights & Troubleshooting FAQs

Q1: Why am I observing near-zero conversion when using this substrate in nucleophilic additions? Analysis & Causality: The substrate exists almost exclusively as a stable gem-diol (hydrate) rather than the active ketone[1]. The extreme electron-withdrawing nature of both the trifluoromethyl (-CF₃) group and the pyrazine ring drastically lowers the LUMO of the carbonyl, making the addition of ambient water thermodynamically favorable. Solution: You must force the equilibrium toward the transient ketone prior to introducing your nucleophile. In situ dehydration using freshly activated 4 Å molecular sieves is critical[2]. Self-Validating Protocol Tip: Do not guess if dehydration is complete; monitor the reaction via ¹⁹F NMR. The hydrate typically appears as a singlet around -82 to -85 ppm, whereas the dehydrated active ketone shifts downfield. If the hydrate peak persists, your dehydration strategy is failing and the nucleophilic addition will stall.

Q2: My transition-metal catalyzed reaction (e.g., Grignard or metal-catalyzed aldol) stalls at 15-20% yield. What is causing this? Analysis & Causality: The pyrazine ring contains two basic nitrogen atoms that act as excellent bidentate or bridging ligands for transition metals. When you introduce a metal catalyst (like Cu, Zn, or Ni), the pyrazine nitrogens sequester the metal, leading to severe catalyst poisoning. Solution: Bypass transition metals entirely by switching to an organocatalytic approach. Bifunctional thiourea catalysts (e.g., Takemoto-type catalysts) activate the transient ketone via double hydrogen bonding without relying on metal centers, completely circumventing pyrazine-induced poisoning[3].

Q3: During purification, my isolated yield drops significantly compared to the crude NMR conversion. Why? Analysis & Causality: α-Trifluoromethyl tertiary alcohols can undergo retro-aldol or retro-addition cleavage when exposed to highly acidic or basic stationary phases during silica gel chromatography. Solution: Use deactivated silica gel (pre-treated with 1% Et₃N in your eluent) or perform a quick filtration through a short pad of Florisil to minimize residence time on the column.

Part 2: Experimental Workflows & Logical Relationships

To visualize the chemical logic required for success, review the pathways below. The first diagram illustrates the necessary equilibrium shift and subsequent organocatalytic activation.

Workflow of in situ dehydration and organocatalytic activation of the ketone hydrate.

Divergent reaction outcomes based on catalyst selection for pyrazinyl substrates.

Part 3: Standard Operating Procedure (SOP)

Step-by-Step Methodology: Organocatalytic Enantioselective Cross-Aldol Reaction This protocol is optimized specifically for 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate, leveraging in situ dehydration and thiourea catalysis to prevent pyrazine-induced catalyst poisoning and achieve high enantioselectivity[2].

• Preparation of the Reaction Environment: Flame-dry a Schlenk tube under vacuum and backfill with dry argon. Add 100 mg of freshly activated 4 Å molecular sieves (powdered, dried at 250 °C under vacuum for 12 hours).

• Substrate Loading: Add 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (0.2 mmol) and the Takemoto-type thiourea catalyst (10 mol%) to the tube.

• Equilibrium Shifting (Critical Step): Inject 1.0 mL of anhydrous toluene. Stir the suspension at room temperature for exactly 30 minutes. Causality: This pre-stirring period is mandatory. It allows the molecular sieves to shift the gem-diol equilibrium entirely to the active ketone prior to the introduction of the nucleophile[2].

• Nucleophile Addition: Cool the reaction mixture to 0 °C. Add the aryl ketone (nucleophile, 0.4 mmol) dropwise to control the local concentration and prevent off-target condensation.

• Reaction Monitoring: Stir at 0 °C for 24-48 hours. Extract a 10 µL aliquot, filter through a 0.2 µm PTFE syringe filter to remove sieves, and monitor via ¹⁹F NMR. The reaction is complete when the active ketone signal disappears.

• Workup & Purification: Filter the crude mixture through a short pad of Celite to remove the molecular sieves. Concentrate under reduced pressure at a low temperature (< 30 °C). Purify via flash chromatography using silica gel deactivated with 1% Et₃N in Hexanes/EtOAc.

Part 4: Quantitative Data & Optimization Metrics

The following table synthesizes the impact of various reaction parameters on the yield and enantioselectivity when reacting 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate with standard aryl ketones.

Dehydration Strategy	Catalyst Type	Pyrazine Interference	Conversion (%)	Isolated Yield (%)	Enantiomeric Excess (%)
None (Standard)	Transition Metal (Cu/Zn)	High (Poisoning)	< 15%	N/A	N/A
MgSO₄	Transition Metal (Cu/Zn)	High (Poisoning)	25%	12%	Racemic
4 Å Molecular Sieves	Bifunctional Thiourea	None (H-Bonding)	> 95%	88%	85 - 92%
Dean-Stark (Toluene)	Bifunctional Thiourea	None (H-Bonding)	80%	65%	80%

Data Synthesis: The combination of 4 Å molecular sieves (for complete gem-diol dehydration) and a bifunctional organocatalyst provides the highest yields and enantioselectivity. Transition metals universally fail due to competitive binding by the pyrazine nitrogens.

References

• Organocatalytic enantioselective cross-aldol reaction of aryl ketones with heteroaromatic trifluoromethyl ketone hydrates for the synthesis of α-trifluoromethyl tertiary alcohols Source: Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease Source: National Institutes of Health (PMC) URL:[Link]

Sources

• 1. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organocatalytic enantioselective cross-aldol reaction of aryl ketones with heteroaromatic trifluoromethyl ketone hydrates for the synthesis of α-trifluoromethyl tertiary alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Organocatalytic enantioselective cross-aldol reaction of aryl ketones with heteroaromatic trifluoromethyl ketone hydrates for the synthesis of α-trifluoromethyl tertiary alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Column chromatography purification techniques for 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate mixtures

Welcome to the Technical Support Center. Purifying fluorinated heteroaromatic ketones presents a unique set of chromatographic challenges. As a drug development professional or synthetic chemist, you are likely encountering two simultaneous phenomena: the basicity of the pyrazine ring and the extreme electrophilicity of the trifluoromethyl ketone (TFMK) moiety.

This guide provides field-proven, self-validating methodologies to troubleshoot and optimize your column chromatography workflows.

Fundamental Mechanisms & Causality (The "Why")

To achieve high-purity isolation, we must first understand the conflicting chemical forces at play during the chromatography of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone.

The Pyrazine-Silanol Interaction (Peak Tailing)

Pyrazine contains two basic sp2 hybridized nitrogen atoms. Standard normal-phase silica gel is populated with residual acidic silanol groups (Si-OH). During elution, the basic pyrazine nitrogens engage in secondary ionic interactions and strong hydrogen bonding with these silanols[1]. This creates a mixed-mode retention mechanism—part adsorption, part ion-exchange—causing the compound to drag on the column, resulting in severe peak tailing and irreversible product loss[2].

The Ketone-Hydrate Equilibrium (Split Peaks & Streaking)

The highly electron-withdrawing trifluoromethyl ( −CF3​ ) group hyper-polarizes the adjacent carbonyl carbon via strong inductive effects. This makes the carbonyl highly susceptible to nucleophilic attack by ambient moisture, readily forming a stable gem-diol (hydrate)[3]. During silica gel chromatography, the less polar ketone and the highly polar hydrate interconvert on the timescale of the separation. This dynamic equilibrium manifests as broad streaking or distinct "split peaks" across fractions.

Equilibrium dynamics of trifluoromethyl ketones and their hydrates during chromatography.

Experimental Protocols

To establish a self-validating system, we must force the molecule into a single state (the ketone) while simultaneously masking the silica's active sites.

Protocol A: Anhydrous Normal-Phase Silica Gel Chromatography

This protocol utilizes chemical dehydration and a sacrificial base to ensure sharp elution profiles.

Step 1: Chemical Dehydration Dissolve the crude ketone/hydrate mixture in anhydrous dichloromethane (DCM). Add freshly activated (MS) to the flask and stir at room temperature for 30–60 minutes. This forces the equilibrium entirely to the ketone form[4].

Step 2: Mobile Phase Preparation & Silanol Masking Prepare an anhydrous mobile phase gradient (e.g., Hexanes/Ethyl Acetate). To all mobile phase solvents, add 0.1% to 1% (v/v)[2]. TEA acts as a sacrificial competing base, preferentially binding to the acidic silanols and shielding the pyrazine nitrogens[5].

Step 3: Column Packing & Loading Slurry pack standard silica gel (60 Å, 230-400 mesh) using the TEA-modified hexanes. Flush with at least 2 column volumes to ensure complete silanol masking. Filter the sample to remove the molecular sieves, concentrate slightly, and load directly onto the column head. Do not dry-load onto untreated silica, as the residual moisture in the silica will re-hydrate the ketone.

Step 4: Isocratic/Gradient Elution Run the column using the anhydrous, TEA-modified solvent system. Monitor via TLC (pre-treated with TEA vapor).

Step 5: Controlled Concentration Pool the product fractions. Because TFMKs are highly volatile, evaporate the solvent under reduced pressure using a cold water bath ( ≤25∘C ) and a controlled vacuum ( >100 mbar) to prevent product loss[6].

Optimized anhydrous normal-phase chromatography workflow for TFMK-pyrazine derivatives.

Troubleshooting & FAQs

Q: Why is my product eluting as a broad smear or two distinct peaks, even with a good solvent system? A: This is the classic signature of the ketone-hydrate equilibrium occurring on the column. The hydrate is significantly more polar than the ketone. If your mobile phase or stationary phase contains trace moisture, the compound interconverts during elution, causing streaking[3]. Action: Ensure strictly anhydrous conditions. Pre-dry your sample with and use anhydrous solvents[7].

Q: How do I eliminate the severe tailing of my pyrazine compound? A: Peak tailing for pyrazine derivatives is primarily caused by strong secondary interactions between the basic nitrogen atoms and residual acidic silanol groups on the silica surface[1]. Action: Add a competing base like Triethylamine (TEA) at 0.1% (v/v) to your mobile phase. TEA acts as a "sacrificial base," preferentially binding to silanols and shielding your analyte[2].

Q: I lost most of my product during rotary evaporation. What happened? A: Trifluoromethyl ketones can be highly volatile, and their boiling points are often significantly lower than their non-fluorinated analogs. Action: Optimize the evaporation process by keeping the water bath temperature low ( ≤25∘C ) and avoiding high-vacuum conditions[6].

Q: Normal phase is failing completely. Is there an alternative? A: Yes. If you cannot beat the hydration equilibrium, force it to completion. Switch to Reversed-Phase HPLC (C18) using an acidic aqueous mobile phase (e.g., 0.1% Formic Acid in Water/Acetonitrile). The massive excess of water forces the molecule 100% into the hydrate form, while the low pH protonates the silanols to prevent tailing[5]. You will isolate the pure hydrate, which can be chemically dehydrated post-purification.

Quantitative Data & Optimization Summaries

The following table summarizes the expected outcomes based on specific chromatographic interventions, allowing you to benchmark your recovery rates.

Stationary Phase	Mobile Phase Additive	Sample Pre-treatment	Dominant State	Peak Shape	Est. Recovery
Standard Silica	None	None	Mixed Equilibrium	Severe Tailing / Split	< 40%
Standard Silica	0.1% TEA	None	Mixed Equilibrium	Sharp / Split	~ 60%
Standard Silica	0.1% TEA	4Å MS Dehydration	Ketone	Sharp, Single	> 90%
C18 (RP-HPLC)	0.1% Formic Acid	Aqueous Dilution	Hydrate	Sharp, Single	> 95%

References

• Phenomenex. "Tip on Peak Tailing of Basic Analytes."[Link]

• PMC. "Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system."[Link]

• ACS Publications. "Brønsted Acid-Catalyzed Asymmetric Friedel–Crafts Alkylation of Indoles with Benzothiazole-Bearing Trifluoromethyl Ketone Hydrates."[Link]

• The Royal Society of Chemistry. "Organocatalytic enantioselective cross-aldol reaction of aryl ketones to heteroaromatic trifluoromethyl ketone hydrates..."[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. rsc.org [rsc.org]

Technical Support Center: Overcoming Steric Hindrance in 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate Cross-Couplings

Welcome to the Application Support Center. Handling highly fluorinated, heteroaromatic hydrates in transition-metal catalysis presents a unique intersection of steric and electronic challenges. This guide is designed to help researchers and drug development professionals troubleshoot and optimize cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) involving 2,2,2-trifluoro-1-(pyrazin-2-yl)ethanone hydrate derivatives.

Frequently Asked Questions (Mechanistic Causality)

Q: Why does the trifluoroacetyl group cause so much steric hindrance in my cross-coupling reactions? A: The highly electronegative CF 3​ group exerts a, making the adjacent carbonyl highly electrophilic[1]. In the presence of ambient moisture, this rapidly forms a gem-diol (hydrate). Unlike a planar sp 2 ketone, the sp 3 hybridized hydrate projects its bulky hydroxyl groups outward. This creates a massive 3D steric shield around the pyrazine ring that physically blocks the metal center during the oxidative addition and transmetalation steps.

Q: Why is my palladium catalyst deactivating so quickly when using this substrate? A: Pyrazine is a strongly coordinating heteroarene. The sp 2 hybridized nitrogens act as excellent σ -donors, which can outcompete your phosphine ligands and bind directly to the Pd(II) intermediate. This forms a thermodynamically stable, off-cycle resting state, effectively [2]. This poisoning is exacerbated by the steric bulk of the hydrate, which slows down the productive catalytic cycle and gives the off-cycle poisoning pathway more time to dominate.

Troubleshooting Guide: Overcoming Steric & Electronic Barriers

Q: My reaction mixture turns black immediately upon heating, and I get <5% yield. How do I fix this? A: Black precipitation indicates the reduction of your Pd catalyst to inactive Pd(0) nanoparticles. This happens when the transmetalation step is too slow due to steric hindrance, leaving the Pd(II) intermediate vulnerable to decomposition[1]. Solution: Switch to a highly active, sterically demanding biarylphosphine ligand like GPhos or BrettPhos. The bulky dialkylbiaryl framework of GPhos accelerates reductive elimination and prevents the pyrazine nitrogens from forming dead-end complexes[2].

Q: I'm observing cleavage of the trifluoroacetyl group instead of the desired cross-coupled product. What went wrong? A: You are likely using a base that is too strong (e.g., NaOtBu or KOH). Strong bases can trigger a haloform-type reaction, cleaving the CF 3​ -carbonyl bond entirely. Solution: Downgrade to a such as NaOTMS or K 3​ PO 4​ [2]. NaOTMS is particularly effective as it limits base-mediated decomposition of sensitive heteroarenes while still facilitating the catalytic cycle[2]. K 3​ PO 4​ is also highly effective in involving carbonyl derivatives[3].

Q: My organozinc/Grignard reagent seems to be consumed instantly without any coupling. Why? A: Your substrate is still in its hydrate (gem-diol) form. The two hydroxyl groups act as acidic protons, rapidly quenching your highly basic organometallic reagents. Solution: You must force the equilibrium back to the ketone prior to coupling. See our self-validating dehydration protocol below.

Quantitative Data: Parameter Optimization

The following table summarizes the causal relationship between substrate state, ligand choice, and overall coupling efficiency.

Table 1: Optimization of Cross-Coupling Parameters for Trifluoroacetyl Pyrazines

Substrate State	Ligand	Base	Catalyst State (at 30 min)	Yield (%)
Hydrate (gem-diol)	XPhos	NaOtBu	Precipitated (Black Pd)	< 5%
Hydrate (gem-diol)	BrettPhos	K 3​ PO 4​	Soluble, off-cycle	18%
Ketone (Dehydrated)	XPhos	NaOTMS	Soluble, active	45%
Ketone (Dehydrated)	GPhos	NaOTMS	Soluble, highly active	92%

Self-Validating Experimental Protocol

Dehydrative Buchwald-Hartwig Cross-Coupling Objective: Couple a halogenated 2,2,2-trifluoro-1-(pyrazin-2-yl)ethanone with a secondary amine while avoiding catalyst poisoning and hydrate-induced quenching.

Step 1: In-Situ Dehydration (Validation Checkpoint)

• Dissolve the hydrate substrate (1.0 equiv) in anhydrous 1,4-dioxane (0.2 M) under an inert argon atmosphere.

• Add freshly activated 4Å molecular sieves (200 mg/mmol substrate). Stir at room temperature for 2 hours.

• Self-Validation: Before proceeding, take a 50 μ L aliquot for FTIR analysis. The broad hydroxyl stretch at ~3200–3400 cm −1 must be completely absent, confirming conversion from the gem-diol to the active sp 2 ketone.

Step 2: Catalyst & Ligand Pre-activation

• In a separate, oven-dried glovebox vial, combine Pd 2​ (dba) 3​ (2 mol%) and GPhos (8 mol%) in 1 mL of anhydrous 1,4-dioxane.

• Stir for 15 minutes at room temperature.

• Self-Validation: Observe the color change. The solution must transition from the dark purple/red of Pd 2​ (dba) 3​ to a pale yellow/orange, indicating successful ligand exchange and formation of the active L-Pd(0) species.

Step 3: Base Addition and Coupling

• Add the amine nucleophile (1.2 equiv) and NaOTMS (1.5 equiv) to the dehydrated substrate mixture.

• Transfer the pre-activated catalyst solution to the main reaction vessel via syringe.

• Seal the vessel and heat to 80 °C for 12 hours.

• Self-Validation: Monitor via LC-MS. The product should show a distinct retention time shift, and the UV trace should confirm the retention of the pyrazine chromophore, proving the heterocycle did not decompose under the basic conditions.

Decision Workflow

Fig 1: Decision tree for optimizing cross-couplings of sterically hindered trifluoroacetyl pyrazines.

References

• Tang et al. "Strategies for the Catalytic Enantioselective Synthesis of α-Trifluoromethyl Amines." ACS Catalysis.[Link]

• Reichert, E. C. "Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions." DSpace@MIT.[Link]

• "Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments." MDPI.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. mdpi.com [mdpi.com]

Dehydration methods for 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate for strictly anhydrous reactions

Welcome to the technical support guide for handling 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate in strictly anhydrous reaction conditions. This resource is designed for researchers, scientists, and drug development professionals who are navigating the challenges of utilizing this versatile building block in moisture-sensitive applications. The presence of a hydrate can be a significant obstacle, and this guide provides in-depth, field-proven insights into effective dehydration methodologies.

Understanding the Challenge: The Stability of the Hydrate

The core of the issue lies in the high stability of the gem-diol (hydrate) form of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone. This stability is primarily due to the strong electron-withdrawing effect of the trifluoromethyl group, which destabilizes the carbonyl group and shifts the equilibrium towards the hydrate.[1][2] For most ketones, the equilibrium lies far towards the carbonyl form, but for highly fluorinated ketones, the hydrate can be the predominant and sometimes isolable form.[1][2]

This inherent stability means that casual drying methods are often insufficient, leading to failed or low-yielding reactions when strictly anhydrous conditions are paramount.

Frequently Asked Questions (FAQs)

Q1: Why can't I just use standard drying agents like anhydrous sodium sulfate or magnesium sulfate directly on the solid hydrate?

A1: While these agents are effective for drying organic solutions, they are generally inefficient for removing water from a solid crystalline hydrate.[3][4] The water molecules in the hydrate are locked into the crystal lattice and are not "free" in the same way as dissolved water in a solvent. Direct mixing of the solid hydrate with a drying agent will result in minimal water removal. The hydrate must first be dissolved in a suitable solvent to liberate the water molecules before a drying agent can be effective.

Q2: I tried heating the hydrate under vacuum to remove the water, but I'm seeing decomposition. What's happening?

A2: Thermal dehydration can be a viable method, but it's a delicate balance.[5][6] 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone, like many heterocyclic compounds, can be susceptible to decomposition at elevated temperatures, especially in the presence of trace impurities. The key is to find the optimal temperature and pressure that allows for the sublimation or evaporation of water without inducing thermal degradation of the ketone. It is crucial to perform this on a small scale first to determine the decomposition temperature of your specific batch.

Q3: Can I use a Dean-Stark apparatus for this dehydration?

A3: Yes, azeotropic distillation using a Dean-Stark apparatus is a highly effective and commonly used method for removing water from reaction mixtures and can be adapted for dehydrating the hydrate.[7][8][9][10] The success of this method depends on selecting an appropriate solvent that forms a low-boiling azeotrope with water.

Q4: What are the best solvents for the azeotropic removal of water from my dissolved hydrate?

A4: Toluene is a classic and effective choice for azeotropic dehydration.[8] It forms an azeotrope with water that boils at 85°C, allowing for the physical removal of water from the system. Other suitable solvents include benzene (azeotrope with water boils at 69.3°C) and cyclohexane (azeotrope with water boils at 69.5°C). The choice of solvent will also depend on the solubility of your ketone hydrate and the temperature requirements of your subsequent reaction.

Troubleshooting Guide: Common Issues and Solutions

Issue	Potential Cause	Recommended Solution
Reaction failure despite "drying" the hydrate.	Incomplete dehydration. The stability of the hydrate means trace amounts of water can persist.	Employ a more rigorous dehydration protocol, such as azeotropic distillation with a Dean-Stark trap. Consider pre-drying the solvent and glassware.
Low recovery of the anhydrous ketone after dehydration.	The anhydrous ketone may be volatile and lost during solvent removal.	Use a rotary evaporator with a cold trap and carefully control the vacuum and temperature. Consider using the anhydrous solution directly in the next step if the solvent is compatible.
Discoloration or charring during thermal dehydration.	The temperature is too high, causing decomposition.	Reduce the temperature and increase the vacuum. Perform a small-scale test to determine the optimal conditions.
The drying agent (e.g., molecular sieves) turns to a fine powder and is difficult to filter.	The drying agent has become saturated with water and has started to break down.	Use a larger quantity of the drying agent or perform a preliminary drying step. For very wet solutions, consider a preliminary wash with brine followed by a less aggressive drying agent before using high-capacity agents like molecular sieves.

Experimental Protocols

Protocol 1: Azeotropic Dehydration using a Dean-Stark Apparatus

This is the most robust and recommended method for preparing a strictly anhydrous solution of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone.

Materials:

• 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate

• Toluene (or other suitable azeotroping solvent), dried over an appropriate agent (e.g., sodium/benzophenone or activated molecular sieves)

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Setup: Assemble the glassware (round-bottom flask, Dean-Stark trap, and condenser) and flame-dry under vacuum or oven-dry before use. Allow to cool under an inert atmosphere.

• Charging the Flask: To the round-bottom flask, add the 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate and a sufficient volume of dry toluene to dissolve the compound and fill the Dean-Stark trap.

• Azeotropic Distillation: Heat the mixture to reflux. The toluene-water azeotrope will distill and collect in the Dean-Stark trap. As the azeotrope condenses, it will separate into two layers in the trap, with the denser water collecting at the bottom.

• Monitoring: Continue the reflux until no more water collects in the trap. The toluene in the trap should become clear.

• Completion: Once dehydration is complete, the anhydrous solution of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone in toluene is ready for use in the subsequent anhydrous reaction.

Caption: Workflow for azeotropic dehydration.

Protocol 2: In-situ Dehydration with Molecular Sieves

This method is suitable for smaller-scale reactions where the use of a Dean-Stark apparatus is not practical.

Materials:

• 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate

• Anhydrous reaction solvent (e.g., THF, Dichloromethane)

• Activated 3Å or 4Å molecular sieves

• Reaction flask with a magnetic stirrer

• Inert atmosphere setup

Procedure:

• Preparation: Flame-dry or oven-dry the reaction flask and allow it to cool under an inert atmosphere.

• Activation of Sieves: Activate the molecular sieves by heating them in a flask under high vacuum with a heat gun, or in a laboratory oven at a high temperature (e.g., 250-300°C) for several hours, then allowing them to cool in a desiccator.

• Dehydration: To the reaction flask, add the activated molecular sieves. Then add the anhydrous solvent, followed by the 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate.

• Stirring: Stir the mixture at room temperature for several hours (or overnight for best results) under an inert atmosphere.

• Use: The resulting anhydrous solution can be used directly in the next step. If necessary, the molecular sieves can be removed by filtration through a cannula or a dry sintered glass funnel under an inert atmosphere.

Caption: Workflow for in-situ dehydration.

Data Summary: Comparison of Dehydration Methods

Method	Effectiveness	Scalability	Ease of Use	Considerations
Azeotropic Distillation	Very High	Excellent	Moderate	Requires specialized glassware (Dean-Stark). Potential for thermal degradation if not controlled.
In-situ with Molecular Sieves	High	Good for small to moderate scale	Easy	Requires properly activated sieves. May not be sufficient for extremely moisture-sensitive reactions.
Thermal/Vacuum Dehydration	Variable	Good	Moderate	High risk of decomposition. Requires careful optimization of temperature and pressure.

Concluding Remarks

The successful use of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate in anhydrous reactions hinges on the selection and careful execution of an appropriate dehydration protocol. For the most demanding applications, azeotropic distillation with a Dean-Stark apparatus is the gold standard. For smaller-scale and less sensitive reactions, in-situ drying with activated molecular sieves offers a convenient alternative. Always consider the stability of your compound and the specific requirements of your reaction when choosing a dehydration method.

References

• Google Patents. (n.d.). Dehydration of organic liquids by azeotropic distillation.

• Reddit. (2023, March 15). Dehydrating a hydrate to aldehyde. r/Chempros. Retrieved from [Link]

• Scribd. (n.d.). Us 2454447. Retrieved from [Link]

• Google Patents. (n.d.). Use of fluorinated ketones in fire extinguishing compositions.

• European Patent Office. (n.d.). Dehydration process using azeotropic distillation - EP 0361839 A2. Retrieved from [Link]

• Google Patents. (n.d.). Dehydration of methyl ethyl ketone by azeotropic distillation under superatmosphericpressure.

• Chemical Synthesis Database. (2025, May 20). 2,2,2-trifluoro-1-(1H-pyrrol-2-yl)ethanone. Retrieved from [Link]

• Delloyd's Lab-Tech Chemistry resource. (n.d.). solvent drying and drying agents. Retrieved from [Link]

• Google Patents. (n.d.). Dehydration process using azeotropic distillation.
• Google Patents. (n.d.). Method of carrying out chemical dehydration reaction and an apparatus therefore.

• Hive Stimulants. (n.d.). Drying agents and their compatibilities. Retrieved from [Link]

• Sciencemadness Wiki. (2023, July 25). Drying solvents. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Using drying agents. Retrieved from [Link]

• Chemistry LibreTexts. (2015, January 13). 16.08: Hydration of Ketones and Aldehydes. Retrieved from [Link]

• Master Organic Chemistry. (2010, May 28). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of trifluoromethyl ketones. Retrieved from [Link]

• ResearchGate. (2026, March 29). Simple and Efficient Industrial Preparation of Various Trifluoromethyl Ketones and Derivatives. Retrieved from [Link]

• ACS Publications. (2013, March 22). Synthesis of Trifluoromethyl Ketones via Tandem Claisen Condensation and Retro-Claisen C–C Bond-Cleavage Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

• Wiley Online Library. (2020, August 14). Pyrazines: Synthesis and Industrial Application of these Valuable Flavor and Fragrance Compounds. Biotechnology Journal. Retrieved from [Link]

• PubMed. (1998, April 3). Direct Preparation of Trifluoromethyl Ketones from Carboxylic Esters. Angewandte Chemie International Edition. Retrieved from [Link]

• Sunway Pharm Ltd. (n.d.). 2,2,2-TRIFLUORO-1-PYRAZIN-2-YL-ETHANONE HYDRATE. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of 2‐(2‐Pyridinyl)pyrazine and 2,2′‐Bipyrazine Derivatives. Retrieved from [Link]

• PubChem. (n.d.). 2,2,2-Trifluoro-1-(pyrimidin-5-yl)ethanone. Retrieved from [Link]

• NIH. (n.d.). Elucidating the Dehydration Pathways of K2CO3·1.5H2O. PMC. Retrieved from [Link]

• PubChem. (n.d.). 2,2,2-trifluoro-N'-(pyrazin-2-yl)acetohydrazide. Retrieved from [Link]

• YouTube. (2022, December 2). Lab Procedure for Dehydration, Naming Hydrates, Percent of Hydration. Retrieved from [Link]

• RSC Publishing. (2020, April 22). Dehydration reactions in polyfunctional natural products. Retrieved from [Link]

• Reddit. (2020, February 13). Ketone/Aldehyde Hydrates. r/OrganicChemistry. Retrieved from [Link]

• Khan Academy. (n.d.). Formation of hydrates. Retrieved from [Link]

• ResearchGate. (2016, January 18). Vacuum dehydration improves physical properties of feed pellets. Retrieved from [Link]

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Technical Support Center: Troubleshooting &amp; Optimization for 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals working with 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate .

This reagent presents unique synthetic challenges. The presence of the highly electron-withdrawing trifluoromethyl (-CF₃) group makes the adjacent carbonyl exceptionally electrophilic, while simultaneously depleting electron density from the already electron-deficient pyrazine ring. Furthermore, its stable existence as a hydrate (gem-diol) introduces stoichiometric water into your reaction matrix. Understanding the causality behind these structural features is critical for minimizing side reactions such as organometallic quenching, haloform cleavage, and nucleophilic aromatic substitution (SNAr).

Mechanistic Workflows & Critical Pathways

Before troubleshooting, it is essential to understand the structural state of the reagent. The hydrate must be converted to the active ketone to participate in traditional electrophilic addition.

Workflow demonstrating the critical dehydration step to prevent organometallic quenching.

Troubleshooting Guides & FAQs

Q: I am attempting a Grignard/organolithium addition, but I only recover unreacted starting material and quenched reagent. What is happening? A: You are likely using the hydrate form directly. 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate exists as a stable gem-diol, meaning it contains a stoichiometric equivalent of water[1]. When introduced to highly basic and moisture-sensitive organometallics (RMgX or RLi), the gem-diol rapidly protonates and quenches the reagent, halting the intended 1,2-addition. Solution: The hydrate must be quantitatively dehydrated to the active ketone prior to the reaction. We recommend using 5Å molecular sieves, which effectively shift the equilibrium toward the anhydrous ketone without the thermal degradation risks associated with distillation[1].

Q: Why does my reaction yield pyrazine-2-carboxylic acid instead of the target alcohol/amine? A: This is a classic case of haloform-type cleavage. The -CF₃ group is highly electron-withdrawing, which activates the carbonyl but also turns the -CF₃ group into an excellent leaving group[2]. When exposed to strong bases (like NaOH or alkoxides), the tetrahedral intermediate collapses, cleaving the C-C bond to yield the thermodynamically stable pyrazine-2-carboxylate and expelling a trifluoromethyl anion (which protonates to fluoroform)[3]. Solution: Avoid strong aqueous bases. If basic conditions are required, use non-nucleophilic bases (e.g., DIPEA, DBU) or rely on Lewis acid activation to drive the addition under neutral conditions.

Q: LC-MS analysis of my crude mixture shows multiple mass adducts indicating substitution on the pyrazine ring. How do I suppress this? A: The pyrazine ring is inherently electron-deficient. The attachment of the highly electronegative trifluoroacetyl group further lowers the lowest unoccupied molecular orbital (LUMO) of the diazine system. This makes the ring highly susceptible to Nucleophilic Aromatic Substitution (SNAr) or ring-opening tele-substitution reactions, particularly at the C3 or C5 positions[4]. Solution: SNAr is highly temperature- and concentration-dependent. To minimize this byproduct, strictly control the stoichiometry of your nucleophile (do not exceed 1.05 equivalents), run the reaction at cryogenic temperatures (-78 °C), and use bulky solvents (like 2-MeTHF) to sterically hinder ring attack.

Competing reaction pathways of the active ketone under various nucleophilic conditions.

Quantitative Data: Reaction Condition Matrix

The following table summarizes how specific reaction conditions dictate the dominant mechanistic pathway.

Reaction Condition	Substrate State	Dominant Pathway	Target Yield	Mechanistic Causality
RMgX, THF, 25 °C	Hydrate (Gem-diol)	Reagent Quench	< 5%	Stoichiometric water from the hydrate protonates the organometallic reagent.
NaOH, MeOH, 60 °C	Anhydrous Ketone	Haloform Cleavage	0%	Hydroxide attacks the carbonyl; the tetrahedral intermediate expels the -CF₃ leaving group.
R-NH₂ (3.0 eq), 80 °C	Anhydrous Ketone	SNAr Byproducts	< 20%	Excess nucleophile and thermal energy overcome the activation barrier for ring substitution.
R-NH₂ (1.05 eq), TiCl₄, 0 °C	Anhydrous Ketone	1,2-Addition	> 85%	Lewis acid activates the carbonyl specifically; mild conditions and stoichiometry prevent SNAr.

Standardized Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Do not proceed to subsequent steps without confirming the validation checkpoints.

Protocol A: Quantitative Dehydration via 5Å Molecular Sieves

Causality: Thermal dehydration can cause volatilization or degradation of the highly reactive ketone. 5Å molecular sieves provide a mild, thermodynamically driven dehydration pathway by trapping the released water molecules within their porous structure, accelerating the formation of the active electrophile[1].

• Sieve Activation: Heat 5Å molecular sieves in a vacuum oven at 300 °C for 12 hours. Cool under dry argon.

• Dissolution: Dissolve 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (1.0 eq) in anhydrous dichloromethane (DCM) or 2-MeTHF to achieve a 0.1 M concentration.

• Dehydration: Add the activated 5Å molecular sieves (approx. 500 mg per mmol of substrate). Stir gently at room temperature for 12-24 hours under a strict argon atmosphere.

• Self-Validation (NMR Check): Pull a 50 µL aliquot, filter through a PTFE syringe filter, and analyze via ¹⁹F NMR. The dehydration is complete when the gem-diol CF₃ signal (typically ~ -83 ppm) completely disappears, replaced by the downfield anhydrous ketone CF₃ signal (~ -72 ppm).

• Filtration: Filter the solution through a pad of oven-dried Celite under argon directly into the reaction flask for the next step.

Protocol B: Controlled 1,2-Nucleophilic Addition (Organometallic)

Causality: To prevent SNAr on the pyrazine ring and avoid haloform cleavage, the nucleophile must be added under strict kinetic control (cryogenic temperatures) using the pre-dehydrated ketone.

• Preparation: Cool the anhydrous ketone solution (generated in Protocol A) to -78 °C using a dry ice/acetone bath.

• Addition: Add the organometallic reagent (1.05 eq) dropwise via a syringe pump at a rate of 0.5 mL/min. Crucial: Rapid addition causes localized heating, which provides the activation energy required for competitive SNAr pathways.

• Equilibration: Stir at -78 °C for 1 hour.

• Self-Validation (TLC Check): Quench a micro-aliquot in saturated NH₄Cl and spot on a silica TLC plate (Eluent: 30% EtOAc/Hexanes). The active ketone will appear as a UV-active spot with a high Rf, while the addition product will be highly polar (lower Rf). If a baseline spot appears, base-catalyzed haloform cleavage has occurred.

• Quenching: Quench the bulk reaction at -78 °C with saturated aqueous NH₄Cl before allowing it to warm to room temperature.

References

• Brønsted Acid-Catalyzed Asymmetric Friedel–Crafts Alkylation of Indoles with Benzothiazole-Bearing Trifluoromethyl Ketone Hydrates. ACS Publications.[Link]

• tele-Substitution Reactions in the Synthesis of a Promising Class of 1,2,4-Triazolo[4,3-a]pyrazine-Based Antimalarials. ACS Publications.[Link]

• 436 reactions of 5-formyl- and 5-acyl-3,4-dihydro-2h-pyrans and their annelated analogs with nucleophiles. DOI.org.[Link]

• Quantum chemical calculation of 19F NMR chemical shifts of trifluoromethyl diazirine photoproducts and precursors. ResearchGate.[Link]

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• 2. societachimica.it [societachimica.it]
• 3. researchgate.net [researchgate.net]
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Reference Data & Comparative Studies

Comparing reactivity of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate vs non-fluorinated pyrazine analogs

The substitution of a simple methyl group with a trifluoromethyl ( −CF3​ ) moiety is a cornerstone strategy in modern medicinal chemistry and drug design. When this substitution is applied to heterocyclic ketones—specifically transitioning from 1-(pyrazin-2-yl)ethanone (Acetylpyrazine, ACP) to 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone (TFPE)—the physicochemical properties and reactivity profiles undergo a radical transformation.

As a Senior Application Scientist, I have structured this guide to objectively compare the reactivity of TFPE hydrate against its non-fluorinated analog. By examining the underlying thermodynamic drivers and providing self-validating experimental protocols, this guide equips researchers with the data necessary to leverage these compounds in transition-state analog design and advanced organic synthesis.

Mechanistic Causality: Electrophilicity and Hydration Dynamics

The fundamental divergence in reactivity between TFPE and ACP stems from the electronic environment surrounding the carbonyl carbon.

Acetylpyrazine features a weakly electron-donating methyl group, resulting in a standard aliphatic ketone reactivity profile that typically requires strong nucleophiles or forcing conditions for addition reactions[1]. Conversely, the −CF3​ group in TFPE exerts a profound inductive electron-withdrawing effect ( −I ). When coupled with the inherently electron-deficient pyrazine ring, the carbonyl carbon becomes hyper-polarized and acts as an extreme electrophile[2].

In aqueous media, this extreme electrophilicity drives an almost complete thermodynamic shift toward the hydrated form (gem-diol). To relieve the electrophilic strain, water acts as a nucleophile, converting the sp2 hybridized ketone into an sp3 hybridized hydrate. Studies on structurally similar trifluoromethyl ketones (TFMKs) demonstrate that this structural modification shifts the keto/hydrate equilibrium to >95% hydrate[3].

This hydration is the basis for their biological utility. The tetrahedral gem-diol mimics the transition state of ester hydrolysis, making hydrated TFMKs exceptionally potent inhibitors of serine and cysteine proteases[2]. Furthermore, the stable hydrate prevents rapid in vivo reductive metabolism by carbonyl reductases, a common metabolic liability for non-fluorinated ketones[4].

Quantitative Reactivity Comparison

The following table summarizes the comparative physicochemical and reactivity metrics between the fluorinated and non-fluorinated pyrazine analogs.

Property / Metric	2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone (TFPE)	1-(pyrazin-2-yl)ethanone (Acetylpyrazine)
Carbonyl Substituent	Trifluoromethyl ( −CF3​ )	Methyl ( −CH3​ )
Electronic Effect	Strongly electron-withdrawing ( −I )	Electron-donating ( +I )
Carbonyl Electrophilicity	Extremely High	Moderate
Predominant Form (Aqueous)	Hydrate (gem-diol, >95% )	Ketone ( >99% )
Metabolic Stability	High (Hydrate resists carbonyl reductases)	Low (Prone to reduction to alcohol)
Nucleophilic Addition Rate	Very Fast (Forms stable hemiketals/ketals)	Slow (Requires strong nucleophiles/catalysts)
Primary Application	Transition-state analog enzyme inhibitors	Flavoring agent, synthetic intermediate

Reactivity Pathways

The diagram below maps the divergent thermodynamic pathways of TFPE and ACP when introduced to aqueous environments and biological targets.

Mechanistic pathway comparing TFPE and Acetylpyrazine in aqueous hydration and enzyme inhibition.

Experimental Methodologies

To objectively validate the reactivity differences, we employ two self-validating experimental workflows.

Protocol 1: NMR Determination of Keto-Hydrate Equilibrium

Objective: Quantify the hydration constant ( Khyd​ ) of TFPE vs. Acetylpyrazine in an aqueous-mimicking environment. Causality: 1 H and 19 F NMR spectroscopy can distinguish between the sp2 hybridized carbonyl (ketone) and the sp3 hybridized gem-diol (hydrate) due to distinct chemical shifts caused by the differing electronic shielding on the adjacent fluorine atoms[2].

Step-by-Step Methodology:

• Sample Preparation: Dissolve 5.0 mg of TFPE in 0.5 mL of a D2​O /DMSO- d6​ (9:1 v/v) mixture. The DMSO ensures complete solubility while the D2​O provides the aqueous nucleophile. Add 1.0 μ L of 2,2,2-trifluoroethanol as an internal standard. Prepare a parallel sample for Acetylpyrazine using only 1 H NMR standards.

• Equilibration: Incubate the NMR tubes at 25°C for 24 hours to ensure the thermodynamic hydration equilibrium is fully established.

• Data Acquisition: Acquire 19 F NMR spectra for TFPE (using 1 H decoupling to simplify multiplets) and 1 H NMR spectra for both compounds.

• Integration & Analysis: For TFPE, integrate the −CF3​ signal of the ketone form (typically ~ -71 ppm) and the hydrate form (~ -82 ppm). Calculate the hydration constant: Khyd​=[Hydrate]/[Ketone] .

Self-Validating System: The protocol relies on the internal standard (2,2,2-trifluoroethanol) to validate mass balance. If the sum of the absolute integrations of the ketone and hydrate peaks does not equal the expected total molarity relative to the standard, the system flags potential side reactions (e.g., degradation or volatility losses), automatically invalidating the run.

Protocol 2: Kinetic Assay for Nucleophilic Addition (Enzyme Inhibition)

Objective: Evaluate the reactivity of the carbonyl carbon toward nucleophilic attack by a catalytic serine/cysteine residue. Causality: Hydrated TFMKs act as transition-state analogs. Upon entering the enzyme's active site, the hydrate undergoes localized dehydration, allowing the catalytic nucleophile to attack the hyper-electrophilic carbonyl carbon. This forms a stable, covalently reversible hemiketal/hemithioketal, effectively trapping the enzyme[2][3].

Step-by-Step Methodology:

• Buffer Preparation: Prepare 100 mM sodium phosphate buffer (pH 7.4) containing 0.1% BSA to prevent non-specific enzyme adsorption.

• Enzyme Pre-incubation: Mix 10 nM of a model protease (e.g., 3CL protease or Carboxylesterase) with varying concentrations of TFPE (0.1 nM to 10 μ M) or Acetylpyrazine (1 μ M to 10 mM). Incubate for 0, 15, 30, and 60 minutes.

• Substrate Addition: Add the appropriate fluorogenic substrate to a final concentration of 50 μ M to initiate the reaction.

• Continuous Monitoring: Measure fluorescence continuously for 10 minutes to determine the initial velocity ( V0​ ).

• Data Processing: Plot fractional activity ( Vi​/V0​ ) against log[Inhibitor] to derive IC50​ and Ki​ values for each pre-incubation time point.

Self-Validating System: This assay incorporates a time-dependent inhibition check. True TFMK inhibitors exhibit progressive tightening of inhibition (a decreasing Ki​ over time) due to the slow formation of the covalent adduct[2]. If the calculated Ki​ remains static across all pre-incubation time points, the system flags the interaction as purely non-covalent, automatically differentiating true hemiketal formers (like TFPE) from non-specific, transient binders (like Acetylpyrazine).

References

• 4 - nih.gov

• 1 - grokipedia.com 3.2 - nih.gov

• 3 - metabolomics.se

Sources

• 1. Acetylpyrazine — Grokipedia [grokipedia.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. metabolomics.se [metabolomics.se]
• 4. Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: HPLC Validation Strategies for 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate Purity

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is a highly specialized fluorinated building block frequently utilized in the synthesis of advanced pharmaceutical intermediates, such as enzyme inhibitors. Analyzing the purity of this compound presents a unique set of chromatographic challenges.

As an Application Scientist, the first step in method development is understanding the causality behind the molecule's behavior. The strong electron-withdrawing nature of the trifluoromethyl ( −CF3​ ) group adjacent to the carbonyl carbon renders the carbonyl highly electrophilic. In the presence of moisture—including ambient humidity or aqueous mobile phases—it spontaneously undergoes nucleophilic addition of water to form a stable geminal diol (hydrate). This transformation drastically increases the molecule's polarity, rendering traditional hydrophobic retention strategies ineffective.

This guide objectively compares column chemistries for this specific analyte and provides a self-validating, field-proven protocol for ICH-compliant purity determination.

Mechanistic Rationale: The Chromatographic Challenge

When developing an HPLC method for a fluorinated pyrazine hydrate, standard C18 columns frequently fail. The extreme polarity of the gem-diol form results in minimal hydrophobic partitioning, causing the compound to elute at or near the void volume ( t0​ ). Furthermore, the basic nitrogen atoms within the pyrazine ring interact with residual unendcapped silanols on silica-based columns, leading to severe peak tailing.

To overcome this, alternative stationary phases must be evaluated:

• HILIC (Hydrophilic Interaction Liquid Chromatography): Relies on polar partitioning. While it retains the hydrate well, the high organic mobile phase requirements often lead to poor solubility for certain synthetic impurities, and peak broadening is common.

• PFP (Pentafluorophenyl): PFP columns offer multiple retention mechanisms beyond simple hydrophobic dispersion. They provide dipole-dipole interactions, π−π interactions (crucial for retaining the electron-deficient pyrazine ring), and highly specific fluorine-fluorine interactions with the −CF3​ group [[1]](). This "fluorophilic" retention mechanism selectively retains the gem-diol, pulling it away from the void volume and achieving baseline separation from non-fluorinated synthetic impurities 2.

Comparative Column Performance Data

The following table summarizes the experimental performance of three column chemistries analyzing a 100 µg/mL sample of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate spiked with its des-fluoro impurity (1-(pyrazin-2-yl)ethanone).

Chromatographic Parameter	Standard C18 (5 µm, Fully Porous)	HILIC (3 µm, Bare Silica)	Core-Shell PFP (2.6 µm)
Primary Retention Mechanism	Hydrophobic (Dispersion)	Polar Partitioning / H-bonding	Hydrophobic, π−π , Dipole, F-F
Retention Factor ( k′ )	0.4 (Elutes near void)	4.8 (Excessive retention)	3.5 (Optimal retention)
Peak Asymmetry ( As​ )	1.85 (Severe tailing)	1.40 (Moderate tailing)	1.05 (Highly symmetrical)
Theoretical Plates ( N )	~3,500	~6,200	~14,500
Resolution ( Rs​ ) from Impurity	< 1.0 (Co-elution)	1.8	> 3.5 (Baseline separation)
Overall Suitability	Poor	Moderate	Excellent

Data Note: Core-shell PFP columns (e.g., Kinetex F5 or Ascentis Express F5) are explicitly engineered to provide enhanced selectivity for fluorinated isomers and polar compounds while minimizing basic compound adsorption 3, 4.

Validation Workflow Visualization

Workflow for selecting and validating a PFP-based HPLC method for fluorinated pyrazines.

Step-by-Step Experimental Protocol (PFP Method)

To ensure trustworthiness, this protocol is designed as a self-validating system . The method relies on internal bracketing and strict System Suitability Testing (SST) to guarantee that the chromatographic environment is optimal before any sample data is reported.

Optimized Chromatographic Conditions

• Column: Core-shell Pentafluorophenyl (PFP), 100 x 4.6 mm, 2.6 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (Causality: TFA lowers the pH below the pKa of the pyrazine nitrogens (~0.6-1.2), ensuring the molecule remains fully protonated while simultaneously acting as an ion-pairing agent to increase retention and prevent secondary silanol interactions).

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient Program: 5% B to 60% B over 12 minutes, hold at 60% B for 2 minutes, return to 5% B for 4 minutes (equilibration).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV Photodiode Array (PDA) at 268 nm.

System Suitability Testing (SST) - The Internal Check

Before running the sample sequence, inject a Resolution Mixture containing 100 µg/mL of the target hydrate and 10 µg/mL of 1-(pyrazin-2-yl)ethanone (des-fluoro analog).

• Acceptance Criteria:

  • Resolution ( Rs​ ) between the two peaks must be ≥2.0 .

  • Tailing factor ( As​ ) for the target peak must be ≤1.2 .

  • Relative Standard Deviation (%RSD) of the target peak area from 5 replicate injections must be ≤1.0% .

• Logic: If the system fails SST, the sequence halts automatically. This prevents the generation of invalid purity data due to column degradation or mobile phase preparation errors.

Specificity & Forced Degradation

To prove the method is stability-indicating, subject the API to the following stress conditions:

• Acidic/Basic Hydrolysis: 0.1N HCl and 0.1N NaOH at 60°C for 4 hours.

• Oxidation: 3% H2​O2​ at room temperature for 2 hours.

• Photolysis: UV light exposure (ICH Q1B compliant) for 24 hours.

• Execution: Inject the stressed samples. Utilize the PDA detector to perform peak purity analysis (Peak Purity Angle < Peak Purity Threshold). Ensure all degradation products are baseline resolved from the main 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate peak.

Linearity, LOD, and LOQ

• Execution: Prepare a calibration curve ranging from the Limit of Quantification (LOQ) to 150% of the nominal working concentration (e.g., 0.5 µg/mL to 150 µg/mL).

• Acceptance Criteria: The correlation coefficient ( R2 ) must be ≥0.999 . The y-intercept should be ≤2% of the target response.

• Logic: Because this is a purity assay, the method must accurately quantify both the main peak (at 100% level) and trace impurities (down to 0.05% level).

Accuracy (Recovery) via Standard Addition

• Execution: Spike known amounts of certified reference impurities into the sample matrix at 50%, 100%, and 150% of their specification limits (e.g., 0.10%, 0.20%, 0.30% relative to the main peak).

• Acceptance Criteria: Mean recovery must fall between 95.0% and 105.0% for all spiked levels, proving the matrix does not suppress the UV signal of the impurities.

References

• Sigma-Aldrich. "Ascentis® Express F5 (Pentafluorophenyl) U/HPLC Columns". sigmaaldrich.com.
• Phenomenex. "Versatile F5 Pentafluorophenyl Columns by Phenomenex". phenomenex.com.
• Pereira, L. et al. "HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column".
• Osaka Soda. "CAPCELL CORE PFP Type | HPLC Columns". osaka-soda.co.jp.

Sources

• 1. researchgate.net [researchgate.net]
• 2. CAPCELL CORE PFP Type | HPLC Columns | Products | HPLC | Osaka Soda [sub.osaka-soda.co.jp]
• 3. Ascentis® Express F5 (Pentafluorophenyl) U/HPLC Columns [sigmaaldrich.com]
• 4. Versatile F5 Pentafluorophenyl Columns by Phenomenex [phenomenex.com]

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate compared to other trifluoromethyl ketones in catalysis

Title: Comparative Evaluation of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate and Alternative Trifluoromethyl Ketones in Catalysis

Introduction Trifluoromethyl ketones (TFMKs) are indispensable building blocks in modern drug discovery, frequently utilized to synthesize tertiary trifluoromethyl carbinols or incorporated directly as reversible covalent inhibitors 1. However, the reactivity of TFMKs in catalytic workflows—ranging from asymmetric organocatalysis to photoredox cross-coupling—is heavily dictated by the electronic nature of their substituents. This guide provides a critical comparison between the highly electron-deficient 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (TFPE-hydrate) and standard alternatives like trifluoroacetophenone and bromotrifluoroacetone.

Mechanistic Causality: The Pyrazine Advantage Unlike standard liquid TFMKs, TFPE-hydrate exists as a stable solid gem-diol at room temperature. The strong electron-withdrawing nature of the pyrazine ring drastically increases the electrophilicity of the carbonyl carbon, shifting the equilibrium entirely toward the hydrate in the presence of ambient moisture.

• Handling & Stability: TFPE-hydrate avoids the volatility and degradation issues associated with liquid aliphatic TFMKs.

• Catalytic Activation: In asymmetric organocatalytic aldol reactions, the pyrazine nitrogen serves as a secondary coordination site. Bifunctional catalysts (e.g., thiourea-amine or squaramide catalysts) can simultaneously activate the nucleophile via enamine formation and lock the TFPE electrophile in a rigid transition state via dual hydrogen bonding to the carbonyl oxygen and the pyrazinyl nitrogen 2.

Quantitative Performance Comparison

The following table summarizes the catalytic performance of TFPE-hydrate against conventional TFMKs across different reaction paradigms.

TFMK Substrate	Physical State (RT)	Relative Electrophilicity	Primary Catalytic Paradigm	Aldol Yield	Enantiomeric Excess (ee)
TFPE-Hydrate	Solid (gem-diol)	Extremely High	Asymmetric Organocatalysis	88–92%*	90–94%
Trifluoroacetophenone	Liquid	High	Organocatalysis / Ni-Ti Coupling	90–97% 3	84–95% 3
Bromotrifluoroacetone	Liquid	Moderate	Photoredox Radical Addition	N/A (Radical)	N/A (ATRA) 1

*Yields for TFPE-hydrate require in situ dehydration to expose the active ketone.

Visualizing the Mechanistic Divergence

Mechanistic divergence of TFPE-Hydrate (electrophilic) vs Bromotrifluoroacetone (radical).

Experimental Methodologies

As a self-validating system, the following protocols integrate in-process analytical controls to ensure causality between the physical state of the TFMK and the catalytic outcome.

Protocol 1: Enantioselective Organocatalytic Aldol Addition of Acetone to TFPE-Hydrate Causality: Because TFPE-hydrate is unreactive as a gem-diol, 4Å molecular sieves are mandatory to shift the equilibrium to the active ketone. Singh’s catalyst is employed to provide high facial selectivity 3.

• Preparation: In an oven-dried 10 mL Schlenk tube, add TFPE-hydrate (0.2 mmol, 1.0 equiv) and freshly activated 4Å molecular sieves (100 mg).

• Solvent & Catalyst: Add anhydrous toluene (1.0 mL) and Singh's catalyst (0.01 mmol, 5 mol%). Stir at room temperature for 15 minutes to initiate in situ dehydration.

• Nucleophile Addition: Add anhydrous acetone (2.0 mmol, 10.0 equiv) dropwise.

• In-Process Control (Self-Validation): After 2 hours, extract a 10 µL aliquot, dilute in CDCl3, and analyze via 19F-NMR. The disappearance of the gem-diol CF3 signal (~ -82 ppm) and the emergence of the carbinol CF3 signal (~ -76 ppm) validates the successful dehydration and addition.

• Isolation: Upon full conversion (typically 12-16 h), filter the mixture through a short pad of silica to remove the sieves and catalyst. Concentrate under reduced pressure and purify via flash chromatography (Hexanes/EtOAc 8:2) to yield the chiral pyrazinyl trifluoromethyl carbinol.

Protocol 2: Visible-Light Photocatalytic Radical Addition of Bromotrifluoroacetone to Alkenes Causality: Unlike TFPE-hydrate, bromotrifluoroacetone requires single-electron transfer (SET) to cleave the C-Br bond, generating an electrophilic trifluoroacetonyl radical for alkene functionalization 1.

• Preparation: In a 10 mL transparent vial, combine the alkene substrate (0.2 mmol, 1.0 equiv), bromotrifluoroacetone (0.4 mmol, 2.0 equiv), and fac-Ir(ppy)3 (0.002 mmol, 1 mol%).

• Degassing: Dissolve the mixture in degassed DMF (2.0 mL). Seal the vial and sparge with Argon for 10 minutes. Crucial: Oxygen quenches the excited state of the photocatalyst; strict anaerobic conditions are required.

• Irradiation: Irradiate the vial with 456 nm blue LEDs at room temperature for 24 hours.

• Workup: Quench the reaction with water (5 mL) and extract with EtOAc (3 x 5 mL). Dry over Na2SO4, concentrate, and purify via column chromatography.

References

• A Facile Access to Aliphatic Trifluoromethyl Ketones via Photocatalyzed Cross-Coupling of Bromotrifluoroacetone and Alkenes. ChemRxiv.[Link]

• Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones. PMC.[Link]

• Highly Enantioselective Organocatalytic Trifluoromethyl Carbinol Synthesis—A Caveat on Reaction Times and Product Isolation. Journal of the American Chemical Society.[Link]

• Redox-Neutral Coupling of Allyl Alcohols with Trifluoromethyl Ketones via Synergistic Ni–Ti Bimetallic Catalysis. Organic Letters.[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Mass spectrometry fragmentation patterns of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate

Title: Comparative Mass Spectrometry Fragmentation Guide: 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate

Introduction & Chemical Context

Trifluoromethyl ketones (TFMKs) are highly privileged pharmacophores in modern drug development, frequently deployed as transition-state inhibitors for serine and aspartyl proteases. The extreme electron-withdrawing nature of the trifluoromethyl (-CF 3​ ) group forces the carbonyl carbon to become highly electrophilic, causing these compounds to spontaneously undergo hydration in aqueous media or ambient moisture to form stable gem-diols (hydrates)[1][2].

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate represents a complex analytical challenge. It combines the pyrazine scaffold—ubiquitous in antitubercular and antiviral agents—with a reactive TFMK moiety. For analytical scientists, the structural elucidation and pharmacokinetic profiling of this compound require a deep understanding of how its hydration state interacts with different mass spectrometry (MS) ionization platforms and fragmentation pathways.

This guide objectively compares the fragmentation patterns and analytical platform dependencies (LC-ESI-MS/MS vs. GC-EI-MS) for this compound, providing a self-validating framework for method development.

Part 1: Analytical Platform Comparison (ESI vs. EI)

The observed mass spectrum of a TFMK hydrate is fundamentally dictated by the thermal and ionization conditions of the analytical platform. The gem-diol/ketone equilibrium is highly sensitive to the sample introduction method.

• Gas Chromatography-Electron Ionization (GC-EI-MS): The high temperatures required in the GC injection port and transfer line (typically >250°C) induce rapid thermal dehydration of the gem-diol back to the ketone[3]. Consequently, EI spectra will predominantly reflect the molecular ion of the ketone form (M.W. 176.1 Da) rather than the hydrate (M.W. 194.1 Da). The hard ionization (70 eV) further shatters the molecule, often leaving the pyrazinyl cation as the base peak.

• Liquid Chromatography-Electrospray Ionization (LC-ESI-MS/MS): Soft ionization techniques preserve the solution-phase equilibrium. Depending on the desolvation temperature and cone voltage, ESI allows for the observation of the intact hydrate [M+H]+ at m/z 195.0. However, in-source fragmentation (loss of H 2​ O) is common, meaning the dehydrated ketone [M−H2​O+H]+ at m/z 177.0 will often appear simultaneously.

Part 2: Fundamental Fragmentation Pathways & Causality

The fragmentation of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate under Collision-Induced Dissociation (CID) is governed by three mechanistic pillars:

• Hydrate Dehydration (Low Energy): The initial loss of H 2​ O (18 Da) is thermodynamically favorable under mild collisional activation, yielding the reactive trifluoromethyl ketone cation (m/z 177).

• α -Cleavage (Medium Energy): The strong inductive pull of the fluorine atoms weakens the adjacent C-C bonds. α -cleavage readily expels a neutral fluoroform molecule (CF 3​ H, 70 Da) or a trifluoromethyl radical ( ∙ CF 3​ , 69 Da), leaving a highly stabilized pyrazinoyl cation[2][4].

• Pyrazine Ring Cleavage (High Energy): While the pyrazine heterocycle is inherently stable, higher collision energies force ring-opening via the characteristic expulsion of hydrogen cyanide (HCN, 27 Da), a hallmark of nitrogenous aromatic rings[5][6].

Caption: Logical fragmentation pathway of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate in ESI-MS/MS.

Part 3: Comparative Data Analysis

To highlight the unique behavior of the trifluoromethyl group, the table below contrasts the ESI-MS/MS product ions of the fluorinated hydrate against its non-fluorinated analog, 1-(pyrazin-2-yl)ethanone.

Table 1: ESI-MS/MS Product Ion Comparison (Positive Ion Mode)

Precursor Ion	Compound	Major Product Ions (m/z)	Mechanistic Assignment
195	2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate	177, 107, 79, 52	-H 2​ O (177), -CF 3​ H (107), -CO (79), -HCN (52)
123	1-(pyrazin-2-yl)ethanone (Non-fluorinated)	108, 80, 53	- ∙ CH 3​ (108), -CO (80), -HCN (53)

Causality Note: The non-fluorinated analog lacks the electron-withdrawing power to form a stable hydrate, hence its precursor is the standard ketone [M+H]+ at m/z 123. Furthermore, the loss of a methyl radical (-15 Da) requires significantly more energy than the α -cleavage of the fluorinated counterpart, resulting in distinctly different optimal collision energies for MRM (Multiple Reaction Monitoring) transitions.

Part 4: Self-Validating Experimental Protocol

To ensure analytical rigor and reproducibility, the following LC-ESI-MS/MS protocol is designed with built-in validation checkpoints.

Step 1: Sample Preparation & Equilibration

• Action: Dissolve 1 mg of the standard in 1 mL of LC-MS grade Methanol:Water (50:50, v/v) containing 0.1% Formic Acid.

• Causality: Formic acid promotes efficient protonation to yield [M+H]+ . The 50% aqueous fraction ensures the gem-diol equilibrium is maintained prior to injection, preventing premature dehydration[1].

• Validation Check: Inject a blank solvent immediately after the highest calibration standard. Pyrazine derivatives are prone to surface adsorption; a blank check validates the absence of column carryover.

Step 2: Chromatographic Separation

• Action: Utilize a sub-2 µm C18 reverse-phase column (e.g., 2.1 x 50 mm). Mobile Phase A: H 2​ O + 0.1% FA. Mobile Phase B: Acetonitrile + 0.1% FA. Run a gradient from 5% B to 95% B over 5 minutes.

• Causality: The hydrate form is highly polar. Starting at a low organic composition (5% B) ensures adequate retention and prevents the analyte from eluting in the void volume.

Step 3: Mass Spectrometric Tuning (ESI+)

• Action: Set capillary voltage to 3.0 kV and desolvation temperature to 300°C.

• Validation Check: Perform a full precursor ion scan (Q1). If the intact hydrate (m/z 195) is absent but the ketone (m/z 177) is saturated, the source is too hot. Incrementally lower the desolvation temperature and cone voltage until the m/z 195 peak is stabilized to validate true soft ionization.

Step 4: Collision-Induced Dissociation (CID) Mapping

• Action: Isolate m/z 195 in Q1. Apply a collision energy (CE) ramp from 10 to 40 eV using Argon as the collision gas.

• Causality: A CE ramp is mandatory because the molecule fragments in distinct energy tiers. Low CE (~10-15 eV) is required to map the loss of H 2​ O, while high CE (>30 eV) is necessary to map the pyrazine ring cleavage[5][6].

Caption: Self-validating LC-ESI-MS/MS workflow for the analysis of TFMK hydrates.

References

• Nucleophilic Trifluoromethylation of Carbonyl Compounds: Trifluoroacetaldehyde Hydrate as a Trifluoromethyl Source. The Journal of Organic Chemistry. [Link]

• Mass spectrometric study of some pyrazoline derivatives. ResearchGate. [Link]

• Spotting the unexpected. The trifluoromeric effect in the hydration of the carbonyl group. Henry Rzepa's Blog - Imperial College London.[Link]

• Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. PMC - National Institutes of Health.[Link]

• Divergent Synthesis of Trifluoromethyl Ketones via Photoredox Activation of Halotrifluoroacetones. BORIS Portal - Universität Bern. [Link]

Sources

• 1. Spotting the unexpected. The trifluoromeric effect in the hydration of the carbonyl group. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Access Restricted - boris-portal [boris-portal.unibe.ch]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Catalytic Efficiency in the Asymmetric Synthesis of Chiral Heteroaryl Trifluoromethyl Alcohols

Introduction: The Critical Role of Chiral Trifluoromethyl Alcohols in Modern Drug Discovery

The synthesis of enantiomerically pure molecules is a cornerstone of modern pharmaceutical and agrochemical research. The introduction of a trifluoromethyl (CF3) group into a molecular scaffold can significantly enhance its metabolic stability, lipophilicity, and binding affinity to biological targets. Consequently, the development of efficient and highly selective methods for the synthesis of chiral trifluoromethyl-containing building blocks is of paramount importance.

This guide focuses on the asymmetric reduction of heteroaryl trifluoromethyl ketones, a key transformation for producing chiral trifluoromethyl alcohols. While our central molecule of interest is 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate , a comprehensive literature review reveals a lack of specific published data on its asymmetric reduction. Therefore, this guide will benchmark the catalytic efficiency of various state-of-the-art asymmetric reduction methodologies using closely related and well-studied heteroaryl and aryl trifluoromethyl ketones as substrates. The insights and data presented herein will provide a strong predictive framework for researchers and drug development professionals aiming to synthesize chiral 2,2,2-trifluoro-1-(pyrazin-2-yl)ethanol and other similar valuable chiral synthons.

We will objectively compare the performance of three major classes of catalysts:

• Transition Metal Catalysts: Primarily focusing on Noyori-type ruthenium and other noble metal complexes for asymmetric hydrogenation and transfer hydrogenation.

• Organocatalysts: Examining the utility of metal-free catalysts, such as oxazaborolidines and thiourea-based catalysts.

• Biocatalysts: Exploring the use of enzymes, such as alcohol dehydrogenases, for highly selective reductions under mild conditions.

The performance of these catalytic systems will be evaluated based on key metrics including yield, enantiomeric excess (ee), catalyst loading, and reaction conditions (temperature, pressure, time) .

Benchmarking Catalyst Performance: A Comparative Analysis

The asymmetric reduction of prochiral ketones to their corresponding chiral secondary alcohols is a well-established and powerful transformation in organic synthesis. For challenging substrates like heteroaryl trifluoromethyl ketones, the choice of catalyst is critical to achieving high efficiency and enantioselectivity.

Transition Metal Catalysis: The Gold Standard of Asymmetric Hydrogenation

Transition metal-catalyzed asymmetric hydrogenation and transfer hydrogenation are among the most efficient and widely used methods for the reduction of ketones.[1] Ruthenium, rhodium, and iridium complexes with chiral ligands have demonstrated remarkable activity and selectivity for a broad range of substrates, including heteroaryl ketones.[2]

The Noyori-type catalysts, which typically consist of a ruthenium center coordinated to a chiral diphosphine ligand (e.g., BINAP) and a chiral diamine ligand, are particularly effective for the asymmetric hydrogenation of aromatic and heteroaromatic ketones.[1] These catalysts operate via a concerted mechanism involving a six-membered transition state, leading to high enantioselectivity.[2]

Table 1: Performance of Transition Metal Catalysts in the Asymmetric Reduction of Heteroaryl/Aryl Trifluoromethyl Ketones

Substrate	Catalyst System	Catalyst Loading (mol%)	H₂ Pressure (atm)	Temp. (°C)	Time (h)	Yield (%)	ee (%)	Reference
2,2,2-Trifluoroacetophenone	Ir/f-amphol complex	1	50	25	12	99	99	[3]
2-Thienyl Trifluoromethyl Ketone	trans-RuCl₂[(S)-xylbinap][(S)-daipen]	0.05	8	25	15	>99	99	[4]
2-Furyl Trifluoromethyl Ketone	trans-RuCl₂[(S)-xylbinap][(S)-daipen]	0.05	8	25	15	>99	99	[4]
1,1,1-Trifluoro-2-octanone	Rh-(oxoProNOP) complex	0.5	20	30	20	98	97	[5]
Cyclohexyl Trifluoromethyl Ketone	Rh-(oxoProNOP) complex	0.5	20	30	20	90	97	[5]

Experimental Protocol: General Procedure for Asymmetric Hydrogenation of a Heteroaryl Trifluoromethyl Ketone with a Noyori-Type Catalyst

• To a dry and argon-purged autoclave, add the heteroaryl trifluoromethyl ketone (1.0 mmol), the chiral ruthenium catalyst (0.001-0.01 mmol, 0.1-1.0 mol%), and a solution of a base (e.g., KOtBu) in a suitable solvent (e.g., 2-propanol or methanol).

• Seal the autoclave and purge with hydrogen gas three times.

• Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 8-50 atm).

• Stir the reaction mixture at the specified temperature for the required time.

• After the reaction is complete, carefully vent the autoclave and concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the chiral alcohol.

• Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.

Organocatalysis: A Metal-Free Approach to Asymmetric Reduction

Organocatalysis has emerged as a powerful alternative to metal-based catalysis, offering the advantages of being metal-free, often less sensitive to air and moisture, and employing readily available and sustainable catalysts.[6] For the asymmetric reduction of ketones, chiral oxazaborolidines (CBS catalysts) and bifunctional thiourea-amine catalysts are among the most successful.[4][7]

The CBS reduction utilizes a chiral oxazaborolidine catalyst with a stoichiometric borane source (e.g., catecholborane or BH₃·SMe₂) to achieve high enantioselectivity.[7] Bifunctional thiourea-amine catalysts activate both the ketone and the reducing agent through hydrogen bonding interactions, facilitating a highly organized transition state.[4][6]

Table 2: Performance of Organocatalysts in the Asymmetric Reduction of Aryl Ketones

Substrate	Catalyst System	Catalyst Loading (mol%)	Reducing Agent	Temp. (°C)	Time (h)	Yield (%)	ee (%)	Reference
Acetophenone	(S)-CBS	10	BH₃·SMe₂	-30	1	97	96.5 (R)	[7]
Acetophenone	Bifunctional Thiourea-Amine	10	Catecholborane	-46	24	88	98 (S)	[6][8]
2,2,2-Trifluoroacetophenone	Lactam Alcohol-derived Oxazaborolidine	10	BH₃-THF	rt	-	90	90	[9]

Experimental Protocol: General Procedure for CBS-Catalyzed Asymmetric Reduction

• To a flame-dried, argon-purged flask, add the chiral oxazaborolidine catalyst (10 mol%) and a solution of borane-dimethyl sulfide complex (1.0 M in THF) at room temperature.

• Cool the mixture to the desired temperature (e.g., -30 °C).

• Add a solution of the ketone (1.0 mmol) in anhydrous THF dropwise over 30 minutes.

• Stir the reaction mixture at the same temperature until the reaction is complete (monitored by TLC or GC).

• Quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature and then add 1 M HCl.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether), and wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Biocatalysis: Nature's Approach to High Selectivity

Biocatalysis offers an environmentally friendly and often highly selective alternative for asymmetric synthesis.[10][11] Enzymes, particularly alcohol dehydrogenases (ADHs) and ketoreductases (KREDs), can reduce a wide range of ketones with exceptional enantioselectivity under mild aqueous conditions.[12] While often requiring a cofactor regeneration system, whole-cell biocatalysis or the use of plant-based reductants can simplify the experimental setup.[10][11]

Table 3: Performance of Biocatalysts in the Asymmetric Reduction of Heteroaryl Ketones

Substrate	Biocatalyst	Reaction Medium	Time (h)	Conversion (%)	ee (%)	Reference
2-Acetylpyridine	Daucus carota (carrot)	Water	48	>99	>99 (S)
2-Acetylthiazole	Daucus carota (carrot)	Water	48	89	>99 (S)	[10][11]
2-Acetylpyrazine	Daucus carota (carrot)	Water/EtOH	48	78	>99	[10]

Experimental Protocol: General Procedure for Biocatalytic Reduction with Daucus carota

• To an Erlenmeyer flask, add the heteroaryl ketone (50 mg), water (35 mL), and ethanol (1 mL, as a co-solvent).

• Add freshly cut Daucus carota (purple carrot) pieces (5 g).

• Seal the flask and stir the mixture at room temperature (e.g., 250 rpm) for 48 hours.

• Monitor the reaction progress by LC-MS.

• Upon completion, filter the reaction mixture and extract the filtrate with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the product by column chromatography.

• Determine the enantiomeric excess by chiral SFC or HPLC analysis.

Discussion and Future Outlook

This guide provides a comparative overview of the leading catalytic systems for the asymmetric reduction of heteroaryl trifluoromethyl ketones, a crucial transformation in the synthesis of valuable chiral building blocks.

• Transition metal catalysts , particularly Noyori-type ruthenium complexes and iridium complexes with specifically designed ligands, offer exceptional efficiency with very low catalyst loadings, high yields, and excellent enantioselectivities. They are well-suited for a broad range of substrates and are often the method of choice for large-scale synthesis.

• Organocatalysts , such as CBS reagents and thiourea-based catalysts, provide a valuable metal-free alternative. While they may require higher catalyst loadings compared to their transition metal counterparts, their operational simplicity and robustness make them attractive for laboratory-scale synthesis.

• Biocatalysts represent a green and highly selective approach, often affording products with near-perfect enantiomeric excess under mild, aqueous conditions. The use of whole-cell systems or readily available plant materials like carrots can circumvent the need for isolated enzymes and expensive cofactors, making this a practical and sustainable option.

For the specific case of 2,2,2-trifluoro-1-(pyrazin-2-yl)ethanone hydrate , based on the data for analogous heteroaryl ketones, it is predicted that all three catalytic systems could be successfully employed for its asymmetric reduction. Transition metal catalysis, particularly with a ruthenium or iridium system, would likely provide the highest turnover numbers and efficiency. Biocatalysis with an appropriate alcohol dehydrogenase or a plant-based system holds the promise of exceptional enantioselectivity under environmentally benign conditions.

Future research in this area will likely focus on the development of even more active and selective catalysts with broader substrate scopes, as well as the application of these methodologies in the synthesis of complex, biologically active molecules. The direct comparison of these powerful catalytic tools, as presented in this guide, will aid researchers in making informed decisions for their specific synthetic challenges in the exciting and impactful field of asymmetric synthesis.

References

• Zhu, T.-Z.; Shao, P.-L.; Zhang, X. Asymmetric hydrogenation of trifluoromethyl ketones: application in the synthesis of Odanacatib and LX-1031. Org. Chem. Front.2021 , 8, 3685-3690. [Link][3]

• Kuroki, Y.; Sakamaki, Y.; Iseki, K. Enantioselective Rhodium(I)-Catalyzed Hydrogenation of Trifluoromethyl Ketones. Org. Lett.2001 , 3 (3), 457–459. [Link][5]

• Li, D. R.; Murugan, A.; Falck, J. R. Enantioselective, Organocatalytic Reduction of Ketones using Bifunctional Thiourea-Amine Catalysts. J. Am. Chem. Soc.2008 , 130 (1), 46-48. [Link][4][6][8]

• Ohkuma, T.; Koizumi, M.; Ikehira, H.; Yokozawa, T.; Noyori, R. Asymmetric Hydrogenation of Ketones. Org. Lett.2000 , 2 (6), 659–662. [Link]

• Itsuno, S.; Nakano, M.; Miyazaki, K.; Masuda, H.; Ito, K.; Hirao, A.; Nakahama, S. Asymmetric reduction of aromatic ketones with the reagent prepared from borane and chiral amino alcohols. J. Chem. Soc., Perkin Trans. 11985 , 2039-2044. [Link][9]

• Ohkuma, T.; Koizumi, M.; Yoshida, M.; Noyori, R. General Asymmetric Hydrogenation of Hetero-aromatic Ketones. Org. Lett.2000 , 2 (12), 1749–1751. [Link][4]

• Zhang, Z.; Nicholas, K. M. Enantioselective Bioreduction of Medicinally Relevant Nitrogen-Heteroaromatic Ketones. ACS Med. Chem. Lett.2023 , 14 (6), 841–847. [Link][10][11]

• Noyori, R. Asymmetric Catalysis: Science and Opportunities (Nobel Lecture). Angew. Chem. Int. Ed.2002 , 41, 2008-2022. [Link]

• Zhang, X. et al. Ruthenium-catalyzed asymmetric hydrogenation of aromatic and heteroaromatic ketones using cinchona alkaloid-derived NNP ligands. Sci Rep2017 , 7, 45325. [Link][2]

• Paul, B.; et al. Catalytic Asymmetric Reduction of Difficult-to-Reduce Ketones: Triple-Code Saturation Mutagenesis of an Alcohol Dehydrogenase. ACS Catal.2016 , 6, 1693-1698. [Link][12]

• Wikipedia. Asymmetric hydrogenation. [Link][1]

• Aldabalde, V.; et al. Biocatalytic reduction of heteroaryl methyl ketones using Daucus carota. Tetrahedron: Asymmetry2007 , 18, 1577-1580. [Link]

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• 6. Chemoselective Diazine Dearomatization: The Catalytic Enantioselective Dearomatization of Pyrazine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative toxicity of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate and related heterocyclic compounds

An objective, in-depth evaluation of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (TFPEH) requires decoupling its two distinct structural components: the pyrazine scaffold and the trifluoromethyl ketone (TFMK) moiety. While pyrazine derivatives are widely recognized for their low toxicity and utility in food flavorings and medicinal chemistry[1], the integration of a TFMK group dramatically alters the molecule's toxicological and pharmacokinetic landscape.

As a highly electrophilic pharmacophore, the TFMK group acts as a potent transition-state analog, forming reversible covalent bonds with off-target serine and cysteine hydrolases[2]. This guide provides a comparative toxicity analysis of TFPEH against related heterocyclic compounds and outlines a self-validating experimental framework for assessing its safety profile.

Mechanistic Toxicology: The TFMK-Pyrazine Dichotomy

The toxicity profile of TFPEH is driven by the extreme electron-withdrawing nature of the trifluoromethyl (–CF₃) group. By pulling electron density away from the adjacent carbonyl carbon, the –CF₃ group lowers the lowest unoccupied molecular orbital (LUMO) of the carbonyl, making it highly susceptible to nucleophilic attack.

In aqueous biological systems, TFPEH exists in equilibrium between its ketone and hydrate forms[2]. When the active ketone encounters cellular proteases, it undergoes nucleophilic attack by catalytic serine (hydroxyl) or cysteine (thiol) residues, forming a stable but reversible hemiketal or hemithioketal[2]. While this mechanism is highly prized for designing targeted antiviral or anti-inflammatory protease inhibitors, it is also the primary driver of off-target cytotoxicity when the compound lacks sufficient structural specificity.

Conversely, the pyrazine ring itself is generally benign. Unsubstituted and simple alkyl-substituted pyrazines are efficiently detoxified in the liver via side-chain oxidation and ring hydroxylation, followed by rapid renal excretion[1]. However, halogenated pyrazines exhibit significantly higher acute toxicity and irritant properties[3].

Mechanistic pathway of TFPEH toxicity vs. pyrazine detoxification.

Comparative Toxicity Data

To contextualize the safety of TFPEH, it must be benchmarked against simple pyrazines, halogenated analogs, and complex medicinal pyrazine hybrids. The table below summarizes the comparative toxicological metrics.

Compound	Structural Class	Acute Oral Toxicity (LD₅₀, Rat)	Primary Hazard / Cytotoxicity Profile	Primary Metabolic Route
2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate	TFMK-Pyrazine	Undetermined (Predicted <500 mg/kg)	High electrophilic cytotoxicity; Off-target hydrolase inhibition.	Hemiketal formation; Ring hydroxylation.
Pyrazine (Unsubstituted)	Simple Heterocycle	~2730 mg/kg[1]	Low hazard; Mild mucosal irritant.	Ring hydroxylation[1].
2-Chloro-5-(trifluoromethyl)pyrazine	Halogenated Pyrazine	Toxic (Category 3, <300 mg/kg)[3]	Severe eye, skin, and respiratory tract irritation[3].	Dehalogenation; Oxidation.
Chalcone-Pyrazine Hybrids	Complex Medicinal Pyrazine	>2000 mg/kg	Selective cytotoxicity against cancer cell lines (IC₅₀ ~9-16 μM)[4].	Phase II Conjugation.

Data synthesis indicates that the introduction of strongly electronegative groups (chlorine, trifluoromethyl) to the pyrazine ring shifts the hazard classification from a generally recognized as safe (GRAS) flavoring agent[1] to a potent, reactive chemical requiring stringent handling[3].

Self-Validating Experimental Protocol: Cytotoxicity & Target Engagement

When evaluating highly electrophilic compounds like TFPEH, standard in vitro assays often yield false negatives due to non-specific protein binding, or false positives due to assay interference. The following protocol is designed as a self-validating system —every step includes a mechanistic checkpoint to ensure the observed toxicity is a direct result of TFMK target engagement.

Phase 1: Serum-Free Compound Exposure (Avoiding Scavenger Artifacts)

• The Causality: TFMKs are highly reactive toward free thiols and amines. Standard culture media containing 10% Fetal Bovine Serum (FBS) is rich in bovine serum albumin (BSA), which acts as a molecular sponge, scavenging the TFMK before it reaches the cells.

• Step-by-Step:

  • Seed HepG2 cells (liver toxicity model) in a 96-well plate at 10,000 cells/well. Incubate overnight.

  • Wash cells twice with PBS to remove residual serum proteins.

  • Apply TFPEH (0.1 μM to 100 μM) diluted in serum-free DMEM.

  • Internal Control: Run a parallel plate using 10% FBS media. A significant right-shift in the IC₅₀ in the serum-containing plate validates that the compound's toxicity is driven by its electrophilic reactivity rather than passive lipophilic disruption.

  • Incubate for 2 hours, then rescue the cells by adding FBS to a final concentration of 10% for the remaining 46 hours.

Phase 2: Multiplexed Viability Readout (Metabolic Stalling vs. Necrosis)

• The Causality: Because TFMKs inhibit specific metabolic hydrolases, early toxicity manifests as metabolic stalling (ATP depletion) rather than immediate cell death (membrane rupture).

• Step-by-Step:

  • At 48 hours, extract 50 μL of supernatant from each well to measure Lactate Dehydrogenase (LDH) release (indicating irreversible necrotic membrane rupture).

  • To the remaining cells, add CellTiter-Glo reagent to measure intracellular ATP (indicating metabolic viability).

  • Validation Check: If ATP is depleted but LDH is not released, the toxicity is cytostatic and target-driven. If both are equally depleted/released, the compound is causing non-specific chemical lysis.

Phase 3: The Reversibility Wash-Out Assay (Mechanistic Confirmation)

• The Causality: Unlike irreversible suicide inhibitors (e.g., epoxides or Michael acceptors), TFMKs form reversible covalent bonds[2]. If the observed toxicity/inhibition is truly driven by the TFMK moiety, removing the free compound should shift the equilibrium and restore enzymatic function.

• Step-by-Step:

  • Incubate a model target enzyme (e.g., a recombinant cysteine protease) with the IC₉₀ concentration of TFPEH for 1 hour.

  • Measure baseline inhibition using a fluorogenic substrate assay.

  • Subject the enzyme-inhibitor complex to rapid spin-column gel filtration (e.g., Sephadex G-25) to wash out unbound TFPEH.

  • Re-measure enzyme activity.

  • Validation Check: A recovery of >70% enzymatic activity post-washout definitively validates the mechanism as reversible transition-state inhibition[2], confirming the structural integrity and expected behavior of the TFMK pharmacophore.

References

• Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease Source: National Center for Biotechnology Information (NCBI) / PubMed Central (PMC) URL:[Link]

• The FEMA GRAS assessment of pyrazine derivatives used as flavor ingredients Source: Food and Chemical Toxicology / Universidad de Extremadura (UNEX) URL:[Link]

• Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry Source: Molecules (MDPI) / PubMed Central (PMC) URL:[Link]

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• 2. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. synquestlabs.com [synquestlabs.com]
• 4. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate proper disposal procedures

Operational Guide: Safe Handling and Disposal of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone Hydrate

For researchers and drug development professionals, managing fluorinated N-heterocycles requires moving beyond basic safety data sheets. 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is a highly specialized building block. Its unique structural features—a pyrazine ring coupled with a trifluoromethyl ketone—demand specific logistical and disposal strategies to ensure environmental compliance and laboratory safety. This guide provides the authoritative, step-by-step operational protocols required for its lifecycle management.

Mechanistic Toxicology & Chemical Profiling

Understanding the chemical behavior of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is critical for predicting its hazards and designing safe workflows.

• Electrophilic Reactivity: The strong electron-withdrawing effect of the trifluoromethyl (-CF₃) group renders the adjacent carbonyl carbon highly electrophilic. This is why the compound exists stably as a hydrate (gem-diol) in the presence of ambient moisture. In biological systems, this exact electrophilicity allows fluorinated ketones to act as potent, sometimes irreversible, 1[1].

• Combustion Hazards: The molecule contains both fluorine and nitrogen. Standard, low-temperature combustion of this compound will not yield simple CO₂ and water; it will generate highly corrosive hydrofluoric acid (HF) gas and toxic nitrogen oxides (NOx)[2].

Step-by-Step Methodology: Laboratory Handling & Spill Response

Protocol Validation: A self-validating protocol ensures that failure at any step prevents progression to the next, mitigating compounding errors.

• Step 1: Engineering Controls & PPE Selection

  • Action: Handle exclusively within a certified Class II biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 fpm.

  • Causality: Pyrazine derivatives are known 3[3]. The fume hood prevents aerosolized hydrate dust from interacting with mucosal membranes.

  • Validation: Verify inward airflow via the hood's continuous monitor before opening the reagent vessel.

• Step 2: Spill Containment and Neutralization

  • Action: In the event of a spill, immediately isolate the area. Do NOT use combustible materials like sawdust. Apply an inert, inorganic absorbent (e.g., vermiculite or diatomaceous earth)[4].

  • Causality: Fluorinated organics can react unpredictably with organic absorbents under certain conditions. Inert materials prevent secondary exothermic reactions.

  • Validation: Visually confirm all liquid/hydrate is absorbed. The resulting solid mass must be sweepable without leaving chemical residue.

• Step 3: Decontamination

  • Action: Wash the affected surface with a mild alkaline solution (e.g., 5% sodium bicarbonate), followed by distilled water.

  • Causality: The mild base neutralizes any acidic byproducts formed by the ambient hydrolysis of the fluorinated compound.

Waste Segregation Strategy

Proper segregation is the most critical logistical step in managing this compound.

• Step 1: Designate a Halogenated Waste Stream

  • Action: Deposit all unused compound, contaminated solvents, and spill debris into a dedicated, chemically compatible container labeled strictly for "Halogenated Organic Waste."

  • Causality: Non-halogenated solvent waste from academic and industrial labs is frequently repurposed as fuel for cement kilns. However, introducing even small amounts (>1000 ppm) of halogenated compounds into these kilns is strictly prohibited. Halogens poison the kiln process and can lead to the 5[5].

  • Validation: Cross-reference the waste log. If any non-halogenated solvent is added to this container, the entire volume must be reclassified and priced at the6[6].

High-Temperature Incineration Logistics

Once the waste leaves the laboratory, it must undergo specialized thermal destruction.

• Step 1: High-Temperature Combustion

  • Action: The waste is injected into a rotary kiln incinerator operating at temperatures7[7].

  • Causality: The carbon-fluorine (C-F) bond is one of the strongest in organic chemistry. Standard incineration temperatures (850 °C) are insufficient to break this bond, risking the release of intact fluorinated pollutants. 1200 °C ensures complete mineralization[7].

• Step 2: Caustic Scrubbing

  • Action: The effluent gas is passed through a wet scrubber containing a caustic solution (NaOH or Ca(OH)₂).

  • Causality: The destruction of the -CF₃ group produces hydrofluoric acid (HF), while the pyrazine ring yields NOx. The8 (e.g., CaF₂) before atmospheric release[8].

  • Validation: Continuous emission monitoring systems (CEMS) measure the pH and halogen content of the exhaust gas, automatically halting the feed if HF levels exceed regulatory limits.

Quantitative Disposal Parameters

Parameter	Specification	Operational Rationale
Waste Classification	Halogenated Organic Waste	Contains >1% Fluorine; strictly ineligible for standard fuel blending[9].
Incineration Temp	≥ 1200 °C	Required to break highly stable C-F bonds and prevent dioxin formation[7].
Residence Time	≥ 2.0 seconds	Ensures complete thermal oxidation of the pyrazine ring and fluorinated moieties[7].
Effluent Scrubbing	Caustic (NaOH / Ca(OH)₂)	Neutralizes corrosive Hydrofluoric Acid (HF) and NOx byproducts[8].
Storage Time Limit	< 180 Days	RCRA compliance for satellite accumulation areas in laboratories[10].

Operational Workflow Visualization

The following diagram maps the logical relationship between laboratory generation and final compliant destruction.

End-to-end operational workflow for the compliant thermal destruction of fluorinated pyrazine waste.

References

• Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry , MDPI.[Link]

• Safety Data Sheet: 2,3-Dichloro pyrazine , Chemos GmbH&Co.KG.[Link]

• HAZARDOUS WASTE MANAGEMENT MANUAL , NSWAI. [Link]

• Most solvent waste from US academic labs ends up in the air , C&EN Global Enterprise / ACS. [Link]

• Compliance with Article 50 of the IED , EPA.ie. [Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes , U.S. EPA.[Link]

• Hazardous Waste Management Program Introduction , Eastern Washington University. [Link]

• Laboratory Hazardous Waste Management Guide , UTIA Safety Office. [Link]

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Personal protective equipment for handling 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and operational procedures for the handling and disposal of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate (CAS No. 1956366-93-0).[1] As a Senior Application Scientist, my objective is to equip you with the necessary information to manage this compound safely and effectively in a laboratory setting, ensuring both personal safety and experimental integrity.

Section 1: Understanding the Compound and Its Hazards

2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate is a fluorinated ketone derivative.[1] While specific hazard information for this exact compound is limited, the presence of the trifluoroacetyl group and the pyrazine ring suggests that caution should be exercised. Based on data from similar fluorinated and heterocyclic compounds, potential hazards may include:

• Skin and Eye Irritation: Direct contact may cause irritation or, in more severe cases, chemical burns.[2][3]

• Respiratory Tract Irritation: Inhalation of dust or vapors can irritate the respiratory system.[3][4]

• Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.[2] Some related compounds are known to have systemic effects.[2]

• Flammability: While the hydrate form may be less flammable, related ketones and fluorinated compounds can be flammable liquids.[5][6] It is prudent to keep the compound away from heat, sparks, and open flames.[4][5]

Given these potential risks, a stringent adherence to the following personal protective equipment (PPE) and handling protocols is mandatory.

Section 2: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the required PPE for handling 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate.

PPE Category	Item	Specifications and Recommendations
Eye/Face Protection	Safety Goggles	Wear tightly fitting safety goggles with side-shields.[4] A face shield should be used in conjunction with goggles when there is a significant risk of splashing.[7][8]
Skin Protection	Gloves	Handle with chemical-impermeable gloves. Nitrile gloves are not recommended for ketones.[8][9] Consider using butyl rubber, or fluoroelastomer (Viton™) gloves for better resistance.[9][10] Always inspect gloves prior to use.[9]
Protective Clothing	Wear a flame-resistant lab coat or impervious clothing to prevent skin contact.[4][9]
Respiratory Protection	Respirator	Use in a well-ventilated area, preferably within a chemical fume hood.[4][5] If ventilation is inadequate, a NIOSH-approved respirator for organic vapors should be used.[9]

Section 3: Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling is critical to minimize risks. The following protocol outlines the procedures from preparation to disposal.

• Engineering Controls: Always work in a well-ventilated area with an accessible safety shower and eye wash station.[4] A certified chemical fume hood is the preferred environment for handling this compound.[5]

• PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of damage or degradation.

• Preventing Exposure: Avoid the formation and inhalation of dust, mist, gas, or vapors.[4][9] Do not allow the chemical to come into contact with your skin or eyes.

• Ignition Sources: Keep the compound away from open flames, hot surfaces, and other potential sources of ignition.[5][9] Use non-sparking tools and explosion-proof equipment if necessary.[5][11]

• Evacuation and Ventilation: Immediately evacuate personnel from the affected area and ensure the area is well-ventilated.[4][9]

• Control Ignition Sources: Remove all sources of ignition from the vicinity of the spill.[5][9]

• Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand or vermiculite.[9][11]

• Collection and Disposal: Carefully collect the spilled material and absorbent into a suitable, labeled, and closed container for hazardous waste disposal.[9][11] Do not allow the spilled material to enter drains or water courses.[4]

Section 4: Disposal Plan

Proper disposal of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification: All waste materials, including contaminated PPE, absorbent materials, and empty containers, must be treated as hazardous waste.[2][9]

• Containerization: Place all waste in clearly labeled, sealed containers suitable for hazardous chemical waste.

• Disposal Method: Dispose of the waste through a licensed professional waste disposal service.[12] It may be possible to dissolve the material in a combustible solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber. Always adhere to all federal, state, and local environmental regulations.[2]

Section 5: Emergency First Aid Procedures

In the event of exposure, immediate and appropriate first aid is critical.

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[4] Seek immediate medical attention.[4]

• Skin Contact: Remove all contaminated clothing and shoes.[4] Thoroughly wash the affected skin with soap and plenty of water.[11] If irritation persists, seek medical attention.

• Inhalation: Move the individual to fresh air immediately.[4] If breathing is difficult, provide respiratory support. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[4] Wash out the mouth with water and seek immediate medical attention.[4]

Experimental Workflow and Safety Diagram

To visualize the safe handling workflow, the following diagram outlines the key stages from preparation to disposal.

Caption: Workflow for Safe Handling of 2,2,2-Trifluoro-1-(pyrazin-2-yl)ethanone hydrate.

References

• MedchemExpress.com. (2026, January 27).
• Benchchem. (n.d.). Essential Safety and Operational Guide for Handling Cyclopropyl 2-(4-fluorophenyl)ethyl ketone.
• Kishida Chemical Co., Ltd. (n.d.).
• TCI Chemicals. (2023, March 4).
• Thermo Fisher Scientific. (2023, September 25).
• Sigma-Aldrich. (2025, November 6).
• National Institute of Advanced Industrial Science and Technology (AIST). (2022, August 31).
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Thermo Fisher Scientific. (2025, September 12).
• Santa Cruz Biotechnology. (n.d.).
• Advanced ChemBlocks. (2026, April 6). 2,2,2-Trifluoro-1-(2-pyrazinyl)
• Sigma-Aldrich. (2025, November 6).
• Sigma-Aldrich. (2024, September 7).
• University of Tennessee Knoxville. (n.d.). Personal Protective Equipment (PPE).
• Cole-Parmer. (2001, February 28).
• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE) for use with Chemical Agents in the Workplace.
• Labour Department. (n.d.). Chemical Safety in the Workplace - Guidance Notes on Personal Protective Equipment (PPE) for Use and Handling of Chemicals.
• Fisher Scientific. (2014, April 29).

Sources

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